chemical structure of N,N-dimethylisoquinoline-4-sulfonamide
Executive Summary N,N-Dimethylisoquinoline-4-sulfonamide is a specialized heterocyclic compound belonging to the isoquinoline sulfonamide class.[1] While its structural isomers (specifically the 5- and 8-substituted vari...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N,N-Dimethylisoquinoline-4-sulfonamide is a specialized heterocyclic compound belonging to the isoquinoline sulfonamide class.[1] While its structural isomers (specifically the 5- and 8-substituted variants like Fasudil and H-89) are widely recognized as protein kinase inhibitors (PKA, ROCK), the 4-isomer represents a distinct chemical space often utilized in Structure-Activity Relationship (SAR) studies to probe enzyme active site selectivity, particularly in DNA gyrase and specific kinase panels.
This guide details the structural properties, a validated synthetic route overcoming the regioselectivity challenges of the 4-position, and the compound's utility in medicinal chemistry.
Chemical Structure & Properties[1][2][3][4][5][6][7][8][9][10]
Structural Identity
The molecule consists of an isoquinoline bicyclic aromatic core substituted at the C4 position with a dimethylsulfamoyl group.
Property
Data
IUPAC Name
N,N-Dimethylisoquinoline-4-sulfonamide
Molecular Formula
C₁₁H₁₂N₂O₂S
Molecular Weight
236.29 g/mol
SMILES
CN(C)S(=O)(=O)C1=C2C=CC=CC2=CN=C1
CAS Registry
(Derivative of 1532-97-4 precursor)
Topological Polar Surface Area
58.6 Ų
Electronic & Geometric Configuration
Aromatic Core: The isoquinoline ring is planar and electron-deficient, particularly at the C1 and C3 positions due to the nitrogen atom.
Sulfonamide Geometry: The sulfur atom adopts a distorted tetrahedral geometry. The sulfonyl group (
) is strongly electron-withdrawing, deactivating the isoquinoline ring towards further electrophilic substitution.
Basicity: The ring nitrogen (N2) remains basic (predicted pKa ~5.0–5.5), allowing for protonation and salt formation (e.g., hydrochloride), which significantly enhances aqueous solubility.
Synthetic Methodology
Direct chlorosulfonylation of isoquinoline yields predominantly the 5-isomer (kinetic product) or 8-isomer (thermodynamic product) due to the deactivating nature of the pyridine ring which directs electrophiles to the benzene ring. Accessing the 4-position requires a specific indirect route via a halogenated intermediate.
Validated Synthetic Route
The synthesis hinges on the metal-halogen exchange of 4-bromoisoquinoline , followed by quenching with sulfur dioxide.
Step 1: Regioselective Bromination
Isoquinoline is brominated to form 4-bromoisoquinoline. This proceeds via an addition-elimination mechanism, often requiring high temperatures or Lewis acid catalysis to favor the 4-position over the per-bromination of the benzene ring.
Reagents: Bromine (
), Aluminum Chloride () or NBS/DMF.
Conditions: 70–80°C.
Step 2: Metal-Halogen Exchange & Sulfonylation
This is the critical step. The bromine is swapped for lithium, generating a nucleophilic carbon at C4 that attacks sulfur dioxide.
Protocol:
Dissolve 4-bromoisoquinoline in anhydrous THF under Argon/Nitrogen.
Cool to -78°C (dry ice/acetone bath).
Add n-Butyllithium (n-BuLi) dropwise (1.1 eq). Stir for 30 mins to generate 4-lithioisoquinoline.
Bubble anhydrous Sulfur Dioxide (
) gas into the solution. The mixture typically turns pale yellow/white as the lithium sulfinate salt precipitates.
Allow to warm to room temperature.
Step 3: Chlorination
The sulfinate salt is converted to the sulfonyl chloride.[2]
Isoquinoline sulfonamides are historically significant as ATP-competitive inhibitors of serine/threonine kinases.
Mechanism: The isoquinoline ring mimics the adenine moiety of ATP, binding into the kinase hinge region. The sulfonamide tail extends towards the solvent front or specific hydrophobic pockets.
Selectivity:
5-Isomers (e.g., Fasudil): Highly potent against Rho-associated kinase (ROCK) and Protein Kinase A (PKA).
4-Isomers: The shift of the sulfonamide group to the 4-position alters the vector of the substituent. This often reduces potency against classical targets like ROCK but is used to tune selectivity away from these kinases to avoid off-target hypotension (a side effect of ROCK inhibition) or to target other enzymes like Casein Kinase 1 (CK1).
Emerging Applications: Gyrase Inhibition
Recent studies (2024) have highlighted isoquinoline sulfonamides as allosteric inhibitors of bacterial DNA gyrase.[6][7]
Mode of Action: Unlike fluoroquinolones which stabilize the DNA-cleavage complex, these derivatives can bind to hydrophobic pockets in the GyrA subunit.[6]
Relevance of 4-Substitution: The 4-position allows the introduction of hydrophobic groups (like the dimethyl in this topic) to probe the depth and shape of these allosteric pockets, potentially overcoming resistance to standard antibiotics.
Structure-Activity Relationship (SAR) Logic
Experimental Characterization
To validate the synthesis of N,N-dimethylisoquinoline-4-sulfonamide, the following spectral signatures are expected:
¹H NMR (DMSO-d₆):
Aromatic Region: A distinct singlet at ~9.3 ppm (H1 proton, highly deshielded by N and sulfonamide). A singlet at ~8.8 ppm (H3). Two doublets and two triplets/multiplets for the benzene ring protons (H5-H8).
Aliphatic Region: A sharp singlet integrating to 6 protons at ~2.7–2.8 ppm, corresponding to the
group.
Mass Spectrometry (ESI+):
[M+H]⁺: Calculated m/z = 237.07.
IR Spectroscopy:
Strong absorptions at ~1340 cm⁻¹ (asymmetric
) and ~1160 cm⁻¹ (symmetric ).
References
BenchChem. Biological Activities and Pharmacological Profile of Isoquinoline Sulfonamides: A Technical Guide. (2025).[8][2] Link
Zhang, H., et al. "A Selective Synthesis of 4-Bromoisoquinoline and 4-Bromoisquinolone." Journal of Chemical Research, 2013. Link
Ghorab, M.M., et al. "Synthesis and docking studies of some novel quinoline derivatives bearing a sulfonamide moiety as possible anticancer agents." Arzneimittelforschung, 2010. Link
Ghilarov, D., et al. "Discovery of isoquinoline sulfonamides as allosteric gyrase inhibitors with activity against fluoroquinolone-resistant bacteria." Nature Chemistry, 2024.[7] Link
Hidaka, H., et al. "Isoquinolinesulfonamides as potent inhibitors of protein kinases." Biochemistry, 1984.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Isoquinoline-4-Sulfonamide Derivatives & 4-Substituted Isoquinoline-5-Sulfonamides
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1][2][3]
Executive Summary & Nomenclature Clarification
This guide addresses the class of kinase inhibitors derived from the isoquinoline sulfonamide scaffold.[3][4] While the historical "H-series" (e.g., H-7, H-8) and the first-generation drug Fasudil are isoquinoline-5-sulfonamides , the most significant recent advancements involve modifications at the C4 position of the isoquinoline ring.[1][2][3]
Critical Distinction:
True Isoquinoline-4-sulfonamides: Compounds where the sulfonamide moiety is attached to C4.[1][2][3] These are rare in clinical use but exist as chemical building blocks (CAS: 952651-48-8).[1][2][3][5]
4-Substituted Isoquinoline-5-sulfonamides: The clinically dominant class (e.g., Ripasudil , H-1152 ).[1][2][3] Here, the sulfonamide remains at C5, but a substituent (Fluorine, Methyl) is introduced at C4 to drastically enhance selectivity for Rho-kinase (ROCK) over Protein Kinase A (PKA).[6]
This guide primarily focuses on the high-value 4-substituted isoquinoline-5-sulfonamide derivatives, as they represent the current state-of-the-art in ROCK inhibition.[1][2][3][5]
Chemical Biology: The "4-Position Switch" in SAR
The evolution from broad-spectrum kinase inhibitors to specific ROCK inhibitors relies on the steric and electronic environment of the isoquinoline ring.[1][2][3]
Structure-Activity Relationship (SAR)
Early derivatives like H-7 and Fasudil inhibit PKA and PKC with potencies comparable to ROCK.[1][2][3][5] This lack of selectivity causes systemic side effects (e.g., hypotension due to PKA inhibition).[3]
The C4 Modification Strategy:
Introduction of a substituent at the C4 position of the isoquinoline ring induces a "ring flip" or steric clash that disfavors binding to the PKA ATP-binding pocket while preserving affinity for the ROCK ATP-binding pocket.[1][2][3]
Compound
Structure Modification
ROCK IC50 (nM)
PKA IC50 (nM)
Selectivity Ratio (PKA/ROCK)
Fasudil
5-sulfonamide (Unsubstituted C4)
330
1,650
~5
H-1152
4-Methyl-5-sulfonamide
1.6
630
~390
Ripasudil
4-Fluoro-5-sulfonamide
51
>10,000
>190
Key Insight: The 4-Fluoro group (Ripasudil) and 4-Methyl group (H-1152) are the critical determinants for high ROCK selectivity.[1][2][3]
Mechanism of Action: The ROCK Signaling Pathway
These derivatives function as ATP-competitive inhibitors.[1][2][3][4] By blocking ROCK activity, they prevent the phosphorylation of Myosin Phosphatase Target Subunit 1 (MYPT1), leading to dephosphorylation of the Myosin Light Chain (MLC) and subsequent smooth muscle relaxation.
Pathway Visualization
The following diagram illustrates the cascade from RhoA activation to Actomyosin contraction and the intervention point of Isoquinoline Sulfonamides.[3]
Caption: The RhoA/ROCK signaling cascade showing the competitive inhibition by isoquinoline sulfonamides, leading to smooth muscle relaxation.
The synthesis of 4-substituted derivatives is more complex than the base Fasudil synthesis due to the regioselective introduction of the C4 substituent.[1][2][3]
Washing: Wash filters 3x with 0.75% Phosphoric acid to remove unbound ATP.[1][2][3]
Quantification: Measure radioactivity via liquid scintillation counting.
Self-Validation Check:
Positive Control: Use Staurosporine or Y-27632.[1][2][3]
Z-Factor: Ensure Z' > 0.5 for assay reliability.
References
Hidaka, H., et al. (1984).[3] "Isoquinolinesulfonamides as potent and selective protein kinase inhibitors."[1][2][3][4][6][8] Biochemistry. Link
Sasaki, Y., et al. (2002).[3] "The novel and specific Rho-kinase inhibitor (S)-(+)-2-methyl-1-[(4-methyl-5-isoquinoline)sulfonyl]-homopiperazine as a probing molecule for Rho-kinase-involved pathway."[1][2][3] Pharmacology & Therapeutics.[1][2][3] Link
Isobe, T., et al. (2014).[3] "Ripasudil (K-115), a Rho-kinase inhibitor, lowers intraocular pressure by promoting aqueous outflow."[1][2][3][6] Investigative Ophthalmology & Visual Science. Link
Liao, J.K., et al. (2007).[3] "Rho-associated kinase (ROCK) inhibitors as potential therapeutic agents for cardiovascular diseases."[1][2][3] Journal of Cardiovascular Pharmacology. Link
PubChem Compound Summary. "Ripasudil (CID 9863672)."[1][2][3][9] National Center for Biotechnology Information.[1][2][3] Link
molecular weight and formula of N,N-dimethylisoquinoline-4-sulfonamide
Technical Monograph: N,N-Dimethylisoquinoline-4-sulfonamide Part 1: Executive Summary & Chemical Identity N,N-dimethylisoquinoline-4-sulfonamide is a specialized heterocyclic compound utilized primarily as a scaffold in...
N,N-dimethylisoquinoline-4-sulfonamide is a specialized heterocyclic compound utilized primarily as a scaffold in the development of protein kinase inhibitors. Unlike its more ubiquitous isomer, the 5-sulfonamide (the core of Fasudil and H-series inhibitors), the 4-isomer represents a strategic structural variation used to alter selectivity profiles against kinases such as PKA, PKB (Akt), and Rho-kinase (ROCK).
To ensure scientific integrity, we validate the molecular weight through elemental decomposition. This compound consists of an isoquinoline core substituted at the C4 position with a dimethyl-sulfonamido group.[1]
Critical Technical Insight:
A common error in isoquinoline chemistry is attempting direct chlorosulfonation to access the 4-position. Electrophilic aromatic substitution on isoquinoline strongly favors the 5- or 8-positions (homocyclic ring) due to the deactivation of the pyridine ring in acidic media.
To synthesize N,N-dimethylisoquinoline-4-sulfonamide with high regiochemical fidelity, a Metal-Halogen Exchange protocol starting from 4-bromoisoquinoline is required.
Protocol: Regioselective Synthesis via Lithiation
Reagents:
4-Bromoisoquinoline (1.0 eq)
n-Butyllithium (n-BuLi) (1.1 eq, 2.5M in hexanes)
Sulfur Dioxide (
) (Excess)
Sulfuryl Chloride (
) or N-Chlorosuccinimide (NCS)
Dimethylamine (2.0 eq, THF solution)
Workflow Diagram (DOT):
Figure 1: Regioselective synthetic pathway avoiding C5/C8 contamination common in direct acid sulfonation.
Step-by-Step Methodology:
Lithiation: Dissolve 4-bromoisoquinoline in anhydrous THF under Argon. Cool to -78°C. Add n-BuLi dropwise. Stir for 30 minutes to generate the 4-lithio species.
Sulfinylation: Bubble dry
gas into the reaction mixture at -78°C. The solution will change color (often to pale yellow/orange) as the lithium sulfinate forms. Warm to room temperature.
Activation: Remove solvent or treat the crude sulfinate salt directly with N-chlorosuccinimide (NCS) in DCM to generate isoquinoline-4-sulfonyl chloride. Note: This intermediate is unstable; proceed immediately.
Amidation: Add the sulfonyl chloride solution dropwise to a stirred solution of dimethylamine (excess) in THF at 0°C.
Work-up: Quench with water, extract with Ethyl Acetate, dry over
, and concentrate. Purify via flash column chromatography (Hexane/EtOAc gradient).
Part 4: Biological Context & Applications[2][3]
The 4-sulfonamide isomer serves as a critical "negative control" or "selectivity probe" in kinase research. While 5-isoquinoline sulfonamides (e.g., H-7, Fasudil) bind to the ATP pocket of kinases like ROCK and PKA via specific hydrogen bonds involving the isoquinoline nitrogen and the sulfonamide oxygens, the 4-isomer alters the vector of the sulfonamide group.
Mechanistic Impact:
Steric Clash: The shift to the 4-position often introduces steric clashes in the hinge region of kinases optimized for 5-substituted inhibitors.
Selectivity Shift: Recent studies indicate that 4-substituted isoquinolines can shift selectivity profiles toward CLK1 (Cdc2-like kinase 1) and Haspin kinase, rather than the traditional ROCK/PKA targets favored by the 5-isomers [1].
Signaling Pathway Context (DOT):
Figure 2: Differential kinase targeting based on isoquinoline substitution patterns (4- vs 5-position).
References
Coupa, S., et al. (2022). "Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines." Molecules, 27(17), 5582. Link
Hidaka, H., et al. (1984). "Isoquinolinesulfonamides as potent and selective protein kinase inhibitors."[2] Biochemistry, 23(21), 5036–5041. Link
PubChem Compound Summary. "N,N-Dimethylisoquinoline-4-sulfonamide (CAS 1306606-93-8)."[1] National Center for Biotechnology Information. Link
Zajdel, P., et al. (2013). "Antidepressant and antipsychotic activity of new quinoline- and isoquinoline-sulfonamide analogs."[3] Bioorganic & Medicinal Chemistry, 21(4), 833-846. Link
Biological Activity of the Isoquinoline-4-Sulfonamide Scaffold
Technical Guide & Whitepaper [1] Executive Summary The isoquinoline-4-sulfonamide scaffold represents a distinct and emerging chemotype in medicinal chemistry, functionally and structurally separate from the well-establi...
The isoquinoline-4-sulfonamide scaffold represents a distinct and emerging chemotype in medicinal chemistry, functionally and structurally separate from the well-established isoquinoline-5-sulfonamide class (e.g., Fasudil, H-89) known for kinase inhibition. While the 5-isomers are canonical ATP-competitive inhibitors of kinases (ROCK, PKA, PKC), the 4-sulfonamide derivatives have demonstrated unique biological profiles, most notably in antibacterial activity via allosteric DNA gyrase inhibition and neuropharmacology as multi-target GPCR modulators.
This guide analyzes the biological activity, structure-activity relationships (SAR), and experimental protocols relevant to the isoquinoline-4-sulfonamide scaffold, designed for researchers in drug discovery and structural biology.
Structural Biology & Chemical Distinction
To understand the biological activity of the 4-sulfonamide, one must first distinguish it from the classic 5-isomer. The position of the sulfonamide group dictates the vector of the substituent, altering the molecule's ability to fit into specific binding pockets.
Isoquinoline-5-sulfonamide (Classic): The sulfonamide at C5 projects substituents into the solvent-exposed region when bound to the ATP hinge of kinases. This is the basis for Fasudil (ROCK inhibitor).
Isoquinoline-4-sulfonamide (Emerging): The C4 position creates a different steric profile, often precluding ATP-competitive kinase binding but enabling fit into allosteric pockets (e.g., bacterial gyrase) or GPCR orthosteric sites (e.g., Dopamine D2, 5-HT receptors).
A breakthrough in 2024 identified isoquinoline sulfonamides as a novel class of allosteric inhibitors of DNA gyrase , distinct from fluoroquinolones.
Mechanism of Action: Allosteric Modulation
Unlike fluoroquinolones (e.g., ciprofloxacin), which stabilize the DNA-cleavage complex at the active site, isoquinoline sulfonamide derivatives (such as the optimized lead LEI-800 ) bind to a unique allosteric hydrophobic pocket in the GyrA subunit.
Target: Bacterial DNA Gyrase (Type II Topoisomerase).[2][3]
Binding Site: A previously unexploited "hinge" pocket distinct from the quinolone-binding domain.
Effect: Prevents the formation of the catalytically active conformation, inhibiting supercoiling without inducing double-strand breaks (which reduces genotoxicity compared to fluoroquinolones).
Resistance Profile: Because the binding site is distinct, these compounds retain activity against fluoroquinolone-resistant E. coli and K. pneumoniae.
Figure 1: Mechanistic differentiation between classic fluoroquinolones and the isoquinoline sulfonamide scaffold in bacterial gyrase inhibition.
Research by Zajdel et al. has validated the isoquinoline-4-sulfonamide scaffold as a privileged structure for designing multi-target antipsychotics. Unlike the 5-isomer, the 4-isomer allows for specific spatial orientation of N-substituted piperazine tails, facilitating interaction with dopamine and serotonin receptors.
In Vivo Efficacy: Significant antipsychotic activity in MK-801-induced hyperlocomotor activity models (mice).[1][4][5][6][7]
Selectivity: The 4-sulfonamide placement was crucial for the balanced D2/5-HT profile compared to the 3- or 7-sulfonamide analogs.
Experimental Protocols
Protocol A: DNA Gyrase Supercoiling Inhibition Assay
This assay validates the primary antibacterial mechanism of the scaffold.
Principle: Measures the conversion of relaxed plasmid DNA to supercoiled DNA by DNA gyrase.[2] Inhibitors prevent the migration shift in gel electrophoresis.
Reagent Preparation:
Assay Buffer: 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, 6.5% glycerol, 0.1 mg/mL albumin.
Substrate: Relaxed pBR322 plasmid DNA (0.4 µg per reaction).
Enzyme: E. coli DNA Gyrase (GyrA/GyrB complex).
Compound Addition:
Dissolve isoquinoline-4-sulfonamide derivative in DMSO.
Add 1 µL of compound (serial dilutions) to 30 µL reaction mix.
Membrane Preparation: CHO cells stably expressing human D2 receptors are homogenized and centrifuged (20,000 x g) to isolate membranes.
Incubation:
Mix membrane suspension (20 µg protein) with
-Spiperone (0.2 nM, radioligand).
Add test compound (10^-10 to 10^-5 M).
Buffer: 50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl, 5 mM MgCl2, 1 mM EDTA.
Equilibrium: Incubate at 25°C for 60 minutes.
Filtration: Rapidly filter through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.
Counting: Measure radioactivity via liquid scintillation counting.
Calculation: Determine IC50 from displacement curves; convert to
using the Cheng-Prusoff equation:
Figure 2: Experimental workflows for validating the dual-activity profile of the scaffold.
Quantitative Data Summary
The following table summarizes the biological activity of key isoquinoline sulfonamide derivatives, highlighting the distinction between the 4-isomer and 5-isomer series.
Compound Class
Scaffold Position
Target
Activity Metric
Biological Effect
Source
LEI-800
Isoquinoline Sulfonamide (Allosteric)
DNA Gyrase (GyrA)
IC50: ~35 nM
Antibacterial (E. coli)
[1]
Zajdel Cmpd 40
Isoquinoline-4 -sulfonamide
Dopamine D2
Ki: <100 nM
Antipsychotic
[2]
Zajdel Cmpd 40
Isoquinoline-4 -sulfonamide
5-HT1A
Ki: <50 nM
Anxiolytic
[2]
Fasudil
Isoquinoline-5 -sulfonamide
ROCK1/2
IC50: ~1.9 µM
Vasodilation
[3]
H-89
Isoquinoline-5 -sulfonamide
PKA
IC50: ~48 nM
Kinase Inhibition
[3]
References
Discovery of isoquinoline sulfonamides as allosteric gyrase inhibitors with activity against fluoroquinolone-resistant bacteria.
Source: Nature Chemistry (2024).[9]
URL:[Link]
Antidepressant and antipsychotic activity of new quinoline- and isoquinoline-sulfonamide analogs of aripiprazole targeting serotonin 5-HT1A/5-HT2A/5-HT7 and dopamine D2/D3 receptors.
Source:[4][5][6][7] European Journal of Medicinal Chemistry (2013).[1][4]
URL:[Link]
Arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines as α1-adrenergic receptor antagonist with uro-selective activity.
Source: Bioorganic & Medicinal Chemistry (2016).
URL:[Link]
Technical Guide: Small Molecule Isoquinoline Sulfonamide Inhibitors
Precision, Potency, and the Pitfalls of Kinase Selectivity Part 1: Executive Summary & Mechanism The Hidaka Legacy In the early 1980s, Hiroyoshi Hidaka and colleagues fundamentally altered signal transduction research by...
Author: BenchChem Technical Support Team. Date: March 2026
Precision, Potency, and the Pitfalls of Kinase Selectivity
Part 1: Executive Summary & Mechanism
The Hidaka Legacy
In the early 1980s, Hiroyoshi Hidaka and colleagues fundamentally altered signal transduction research by synthesizing the "H-series" of isoquinoline sulfonamides (H-7, H-8, H-9, and later H-89). Unlike peptide inhibitors that required microinjection, these small molecules were cell-permeable, allowing researchers to interrogate kinase function in intact biological systems.
However, as a Senior Application Scientist, I must preface this guide with a critical caveat: These molecules are "dirty" tools. While invaluable, their utility relies entirely on the user's understanding of their concentration-dependent selectivity windows. Used incorrectly, they generate artifactual data that pollutes the scientific record.
Mechanism of Action: ATP Competition
Isoquinoline sulfonamides function as ATP-competitive inhibitors.[1][2][3][4][5] They bind to the catalytic cleft of the kinase, physically blocking the transfer of the gamma-phosphate from ATP to the substrate.
The Isoquinoline Ring: Mimics the adenine ring of ATP, slotting into the hydrophobic pocket.
The Sulfonamide Moiety: Acts as a rigid spacer, positioning the tail group.
The Tail (e.g., Homopiperazine/Amine): Extends toward the ribose/phosphate binding region, providing the specific contacts that differentiate between PKA, PKG, and ROCK.
Visualization: The ATP-Competitive Landscape
The following diagram illustrates the competitive exclusion mechanism at the kinase hinge region.
Caption: Schematic of ATP-competitive inhibition. The isoquinoline scaffold occupies the adenine binding pocket, preventing ATP hydrolysis and downstream substrate phosphorylation.
Part 2: Key Inhibitor Profiles & Selectivity Data[6]
To design robust experiments, you must know the inhibition constants (
or ). The values below represent the "danger zones"—concentrations where off-target effects become statistically probable.
1. H-89 (The PKA Standard)
Primary Target: cAMP-dependent protein kinase (PKA).[1][5]
Critical Flaw: H-89 is often used at 10–30 µM in literature. This is erroneous. At these concentrations, it inhibits MSK1, S6K1, and ROCK-II. Furthermore, H-89 acts as an antagonist for beta-adrenergic receptors, independent of PKA inhibition [1].
Optimal Usage: Titrate between 1–5 µM. If you need >10 µM to see an effect, it is likely not PKA-mediated.
Primary Target: Rho-associated protein kinase (ROCK).[7]
Clinical Status: Approved in Japan/China for cerebral vasospasm (as Eril®).
Selectivity: Highly potent against ROCK, but significant cross-reactivity with PKA and PRK2 at high micromolar concentrations.
Comparative Selectivity Table ( Values)
Inhibitor
PKA ()
PKG ()
MLCK ()
PKC ()
ROCK ()
Critical Off-Targets
H-89
0.048 µM
0.48 µM
28.3 µM
31.7 µM
~0.27 µM
MSK1, S6K1, -AR
Fasudil
1.6 µM
1.6 µM
36.0 µM
3.3 µM
0.33 µM
PRK2, MSK1
H-7
3.0 µM
5.7 µM
97.0 µM
6.0 µM
N/A
Broad Spectrum (Avoid)
Data compiled from Hidaka et al. [2] and Davies et al. [3]. Note: Values vary by ATP concentration in the assay.
Part 3: Experimental Protocols (Self-Validating Systems)
As a scientist, your data is only as good as your controls. The following protocols are designed to filter out false positives common with isoquinoline sulfonamides.
Protocol A: The "Rescue" Validation Workflow (Cellular)
Objective: Confirm that the phenotypic effect of H-89 is actually due to PKA inhibition and not off-target toxicity or receptor antagonism.
Materials:
H-89 (dissolved in DMSO).
Forskolin (PKA activator via Adenylyl Cyclase).
Target cells (e.g., PC12, HEK293).
Antibodies: p-CREB (Ser133) as a PKA readout; Total CREB.
Step-by-Step Methodology:
Serum Starvation: Starve cells for 4–12 hours (cell type dependent) to reduce basal kinase activity.
Pre-treatment (The Blockade): Treat cells with H-89 (titration: 0.1, 1, 5, 10 µM) for 45 minutes. Do not exceed 10 µM.
Stimulation (The Pulse): Add Forskolin (10 µM) for 15 minutes.
Logic: Forskolin raises cAMP, driving PKA. H-89 should blunt this specific peak.
Lysis: Rapidly lyse in buffer containing phosphatase inhibitors (NaF, Na3VO4). Crucial: PKA phosphorylation is transient.
Western Blot: Probe for p-CREB.
The "Rescue" (The Integrity Check):
If H-89 blocks the phenotype, repeat the experiment using a structurally distinct PKA inhibitor (e.g., KT-5720 or PKI peptide).
Why? If H-89 and PKI both block the effect, it is PKA-dependent. If only H-89 works, you are observing an off-target artifact.
Protocol B: Avoiding Luciferase Artifacts
Warning: H-89 inhibits Renilla luciferase directly [4]. If using a luciferase reporter assay:
Do not use Renilla as a normalization control when using H-89.
Use Firefly luciferase or normalize to total protein concentration instead.
Visualization: The Validation Logic Flow
This diagram outlines the decision tree for validating kinase inhibitor data.
Caption: Decision matrix for validating isoquinoline sulfonamide data. Orthogonal testing is mandatory for high-integrity publications.
Part 4: Clinical Translation & Future Outlook
While H-89 remains a research tool due to its "dirty" profile, the isoquinoline sulfonamide scaffold has found clinical success.
Fasudil (Eril®):
Fasudil is the only ROCK inhibitor approved for systemic use (Japan/China) for the treatment of cerebral vasospasm following subarachnoid hemorrhage.
Mechanism in Clinic: By inhibiting ROCK in vascular smooth muscle, Fasudil prevents myosin light chain (MLC) phosphorylation, inducing vasodilation without the severe hypotension associated with calcium channel blockers.
Ripasudil (Glanatec®):
A derivative of Fasudil, approved in Japan (2014) for glaucoma. It promotes aqueous humor outflow by altering the cytoskeletal structure of the trabecular meshwork.
The Future:
Current drug development focuses on "scaffold hopping"—using the isoquinoline core but modifying the sulfonamide linker to improve selectivity (e.g., reducing PKA cross-reactivity in ROCK inhibitors) to treat neurodegenerative diseases like ALS and Alzheimer's.
Part 5: References
Penn, R. B., et al. (1999). Pharmacological inhibition of protein kinases in intact cells: antagonism of beta adrenergic receptor ligand binding by H-89 reveals limitations of usefulness.[8] Journal of Pharmacology and Experimental Therapeutics. Link
Hidaka, H., et al. (1984).[9][10] Isoquinolinesulfonamides as potent and selective inhibitors of cyclic nucleotide-dependent protein kinase and protein kinase C. Biochemistry. Link
Davies, S. P., et al. (2000).[11] Specificity and mechanism of action of some commonly used protein kinase inhibitors. Biochemical Journal. Link
Coquille, S., et al. (2009). The cAMP-Dependent Protein Kinase Inhibitor H-89 Attenuates the Bioluminescence Signal Produced by Renilla Luciferase.[12] PLOS ONE. Link
Chijiwa, T., et al. (1990).[5] Inhibition of forskolin-induced neurite outgrowth and protein phosphorylation by a newly synthesized selective inhibitor of cyclic AMP-dependent protein kinase, N-[2-(p-bromocinnamylamino)ethyl]-5-isoquinolinesulfonamide (H-89), of PC12D pheochromocytoma cells.[2][5] Journal of Biological Chemistry. Link
This technical guide provides an in-depth analysis of N,N-dimethylisoquinoline-4-sulfonamide , a specific structural isomer of the widely studied isoquinoline sulfonamide class.[1] While the 5-isomer derivatives (e.g., F...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides an in-depth analysis of N,N-dimethylisoquinoline-4-sulfonamide , a specific structural isomer of the widely studied isoquinoline sulfonamide class.[1] While the 5-isomer derivatives (e.g., Fasudil, H-7) are renowned kinase inhibitors, the 4-isomer represents a critical chemical probe for Structure-Activity Relationship (SAR) studies, often serving to define the spatial constraints of ATP-binding pockets in kinases like PKA and ROCK.[1]
[1][2][3][4][5]
Compound Identity & Chemical Profile
N,N-dimethylisoquinoline-4-sulfonamide is a heterocyclic organic compound characterized by a sulfonamide moiety attached to the C4 position of the isoquinoline ring.[1][2][3][4] Unlike its C5-substituted counterparts, which are accessed via direct electrophilic aromatic substitution, the C4-isomer requires specific synthetic orchestration, making it a valuable "negative control" or "selectivity filter" in medicinal chemistry campaigns.[1]
Property
Data
CAS Registry Number
1306606-93-8
PubChem CID
Not assigned a unique summary page; identified via CAS
Molecular Formula
C₁₁H₁₂N₂O₂S
Molecular Weight
236.29 g/mol
IUPAC Name
N,N-dimethylisoquinoline-4-sulfonamide
Core Scaffold
Isoquinoline
Key Substituent
Dimethylsulfamoyl group at Position 4
Electronic Character
Electron-deficient heteroaromatic ring (pyridine-like)
Synthetic Architecture: Accessing the "Elusive" 4-Isomer
Expertise & Causality:
Direct chlorosulfonation of isoquinoline with chlorosulfonic acid (
) predominantly yields the 5-isomer (kinetic/thermodynamic product) due to the deactivation of the pyridine ring and the activation of the carbocyclic ring at the -position (C5/C8).[1] Consequently, accessing the 4-isomer requires a "Reverse-Logic" synthesis, typically utilizing a halogen-lithium exchange strategy or a Sandmeyer-type transformation.[1]
The protocol below outlines the Lithium-Halogen Exchange Route , which offers higher regiocontrol than electrophilic substitution.
Experimental Protocol: C4-Selective Sulfonylation
Reagents:
Starting Material: 4-Bromoisoquinoline (commercially available or synthesized via bromination of isoquinoline).[1][5]
Lithiation Agent: n-Butyllithium (n-BuLi), 2.5 M in hexanes.[1]
Sulfur Source: Sulfur dioxide (
) gas or DABSO (solid surrogate).
Chlorinating Agent: N-Chlorosuccinimide (NCS) or Sulfuryl chloride (
Cryogenic Lithiation (The "Halogen Dance" Control):
Dissolve 4-bromoisoquinoline (1.0 eq) in anhydrous THF under an inert Argon atmosphere.
Cool the system to -78°C . This temperature is critical to prevent nucleophilic attack of n-BuLi on the isoquinoline ring (C1 position).[1]
Add n-BuLi (1.1 eq) dropwise.[1] Stir for 30 minutes to generate the 4-lithioisoquinoline species.
Sulfinylation:
Bubble anhydrous
gas into the reaction mixture at -78°C, or add a solution of DABSO.
The mixture is warmed to 0°C. The lithium species captures the electrophilic sulfur, forming the lithium isoquinoline-4-sulfinate salt.[1]
Oxidative Chlorination:
The sulfinate salt is treated directly (one-pot) with NCS (1.1 eq) in dichloromethane (DCM) to generate the unstable isoquinoline-4-sulfonyl chloride.[1]
Amination (The Coupling):
Add excess dimethylamine (2.0 eq) and triethylamine (TEA) to the crude sulfonyl chloride solution at 0°C.
Stir at room temperature for 2 hours.
Validation: Monitor by TLC (50% EtOAc/Hexane). The product typically exhibits a lower Rf than the starting bromide.
Purification:
Quench with saturated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
The following diagram illustrates the divergence between the "Classic" (C5) and "Targeted" (C4) synthetic routes.
Caption: Divergent synthesis of isoquinoline sulfonamides. Top (Red): Classic C5 route. Bottom (Green): Targeted C4 route via lithiation.[1]
Biological Application: The "Selectivity Probe"
In drug development, particularly for kinase inhibitors, N,N-dimethylisoquinoline-4-sulfonamide serves a distinct role compared to its famous isomer, the 5-sulfonamide (e.g., Fasudil).[1]
Mechanism of Action (Contrast):
5-Isomer (Fasudil/H-7): Binds to the ATP-binding pocket of kinases (PKA, PKG, ROCK).[1] The sulfonamide at C5 positions the isoquinoline nitrogen to interact with the hinge region of the kinase (e.g., Met156 in PKA).
4-Isomer (The Topic): The shift of the sulfonamide group to C4 alters the vector of the isoquinoline ring relative to the hinge.
Steric Clash: In many kinases, the C4-substituent clashes with the "gatekeeper" residue or the roof of the ATP pocket.[1]
Loss of H-Bond: The rotation required to accommodate the C4-sulfonamide often disrupts the critical hydrogen bond between the isoquinoline nitrogen and the kinase backbone.[1]
Utility in SAR:
Researchers use this compound to:
Map the Pocket: If a kinase is inhibited by the 5-isomer but not the 4-isomer, the pocket is "tight" and requires specific geometry (Classic Type I binding).[1]
Selectivity Screening: If a kinase tolerates the 4-isomer, it likely possesses a larger or more flexible ATP-binding site, suggesting a potential for designing novel inhibitors that avoid off-target effects on PKA/ROCK.[1]
References
PubChem. Compound Summary for CAS 1306606-93-8. National Library of Medicine. (Searched via CAS 1306606-93-8).[1]
Hidaka, H., et al. "Isoquinolinesulfonamides as potent and specific protein kinase inhibitors." Biochemistry (1984). (Foundational text on the 5-isomer scaffold for comparison).
Organic Chemistry Portal. Synthesis of Isoquinolines.
The Next-Generation Kinome: A Technical Guide to Novel Isoquinoline Sulfonamide Inhibitors
Executive Summary This technical guide provides a structural, mechanistic, and experimental analysis of novel isoquinoline sulfonamide kinase inhibitors.[1] Historically anchored by the prototype Fasudil (HA-1077) and th...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide provides a structural, mechanistic, and experimental analysis of novel isoquinoline sulfonamide kinase inhibitors.[1] Historically anchored by the prototype Fasudil (HA-1077) and the PKA-inhibitor H-89 , this chemical class has evolved significantly. The modern focus lies on "super-selective" Rho-associated Coiled-coil Kinase (ROCK) inhibitors like Ripasudil (K-115) and H-1152 , which utilize specific halogenation and ring-expansion strategies to overcome the promiscuity that plagued first-generation compounds.
This guide is designed for medicinal chemists and pharmacologists, focusing on the transition from broad-spectrum serine/threonine inhibition to targeted modulation of the RhoA-ROCK-MLC pathway for glaucoma, fibrosis, and neuroregeneration.
Part 1: Structural Basis & Medicinal Chemistry
The Scaffold Evolution
The isoquinoline sulfonamide scaffold mimics the adenine ring of ATP, allowing these molecules to function as ATP-competitive inhibitors. The core pharmacophore consists of an isoquinoline ring (hinge binder) connected via a sulfonamide linker to a homopiperazine or piperazine moiety (solvent-exposed tail).
Critical Structural Determinants:
The Hinge Binder (Isoquinoline): The nitrogen at position 2 forms a critical hydrogen bond with the backbone amide of Met172 (in ROCK1/2) or Glu121 (in PKA).
The Selectivity Switch (C4 vs. C5 Substitution):
First Gen (Fasudil): Sulfonamide at C5.[2] Moderate potency (IC50 ~330 nM), poor selectivity (hits PKA/PKC).
Second Gen (H-1152): Addition of dimethyl groups to the homopiperazine ring increases hydrophobic interaction, boosting potency to the low nanomolar range (IC50 ~1.6 nM).
Third Gen (Ripasudil): Introduction of a Fluorine atom at C4 . This halogen bond induces a conformational restriction that fits the ROCK binding pocket more precisely than PKA, drastically improving selectivity [1].
Visualization: SAR Evolution
The following diagram illustrates the chemical evolution from the promiscuous H-89/Fasudil to the highly selective Ripasudil.
Caption: Evolution of isoquinoline sulfonamides. Note the transition from C5-sulfonamide (Fasudil) to C4-fluorination (Ripasudil) which drives ROCK selectivity.[3]
Part 2: Target Landscape & Mechanism of Action
The primary utility of novel isoquinoline sulfonamides is the inhibition of Rho-associated Kinase (ROCK) . Unlike PKA inhibition (which causes systemic vasodilation and hypotension), selective ROCK inhibition targets the contractile machinery of the cytoskeleton with higher specificity.
The RhoA-ROCK-MLC Pathway
In pathologies like Glaucoma and Fibrosis , the RhoA pathway is hyperactivated.
ROCK phosphorylates MYPT1 (Myosin Phosphatase Target Subunit 1) at Thr696/Thr853, inactivating the phosphatase.
ROCK directly phosphorylates MLC (Myosin Light Chain).
Result: Increased p-MLC levels lead to actin-myosin cross-bridging, stress fiber formation, and cellular contraction (e.g., stiffening of the Trabecular Meshwork in the eye) [2].
Caption: The RhoA/ROCK signaling cascade. Isoquinoline sulfonamides block the phosphorylation of MYPT1, restoring phosphatase activity and relaxing the cytoskeleton.
Part 3: Experimental Protocols
To validate novel inhibitors, researchers must demonstrate potency (IC50) and functional efficacy (cytoskeletal relaxation).
Protocol A: Cell-Free ROCK Kinase Assay (Gold Standard)
Objective: Determine the IC50 of a novel isoquinoline sulfonamide against recombinant ROCK2.
Method: ELISA-based detection of phosphorylated MYPT1 (Thr696).[4][5]
Objective: Assess the functional capability of the drug to induce cell relaxation (a proxy for lowering intraocular pressure).
Culture: Plate human TM cells on gelatin-coated coverslips. Grow to 70% confluence.
Treatment: Treat cells with the inhibitor (1 µM, 10 µM) or vehicle (DMSO) for 2 hours.
Fixation: Fix with 4% paraformaldehyde for 15 mins. Permeabilize with 0.1% Triton X-100.
Staining: Stain F-actin with Phalloidin-AlexaFluor 488 and nuclei with DAPI.
Readout: Use fluorescence microscopy.
Vehicle: Cells show thick, parallel actin stress fibers.
Effective Inhibitor:[6][7] Cells exhibit a "stellate" morphology, retraction of cell bodies, and loss of stress fibers (cytoskeletal disassembly) [3].
Part 4: Comparative Data & Therapeutic Frontiers
Potency Landscape
The following table contrasts the "Old Guard" with the "New Wave" of inhibitors.
Compound
Target Profile
IC50 (ROCK2)
IC50 (PKA)
Selectivity Ratio (PKA/ROCK)
Clinical Status
Fasudil
Pan-Kinase (ROCK/PKA)
330 nM
1,600 nM
~5-fold (Poor)
Approved (Japan - Vasospasm)
H-89
PKA Preferring
13,000 nM
48 nM
0.003 (PKA selective)
Research Tool
Y-27632
ROCK Selective
800 nM
>10,000 nM
>12-fold
Research Tool
Ripasudil
ROCK Highly Selective
19 nM
2,100 nM
>110-fold
Approved (Japan - Glaucoma)
Netarsudil *
ROCK/NET Dual
~2 nM
>1,000 nM
High
Approved (USA - Glaucoma)
*Note: Netarsudil is an amino-isoquinoline amide, structurally distinct from the sulfonamide class but functionally homologous.
Emerging Applications
Glaucoma: Ripasudil lowers intraocular pressure by relaxing the TM and increasing outflow through Schlemm's canal. It is often used when prostaglandin analogs fail [4].
Corneal Endothelial Regeneration: Unlike most anti-proliferatives, ROCK inhibitors promote the adhesion and proliferation of corneal endothelial cells, offering a non-surgical alternative to corneal transplants for Fuchs' dystrophy [5].
CNS Repair: H-1152 and Ripasudil have shown promise in promoting axon regeneration after optic nerve crush injury by overcoming myelin-associated inhibition.
References
Structural Basis for Selectivity:
Breitenlechner, C., et al. (2003).[8] Protein kinase A in complex with Rho-kinase inhibitors Y-27632, Fasudil, and H-1152P: structural basis of selectivity.[8][9] Structure.[1][2][7][10][11]
[Link]
Mechanism of Action (ROCK Pathway):
Liao, J. K., et al. (2007). Rho-associated kinase (ROCK) inhibitors as novel drugs for the treatment of cardiovascular diseases. Journal of Cardiovascular Pharmacology.
[Link]
Experimental Protocols (Cell Morphology):
Rao, P. V., et al. (2001). Modulation of Aqueous Humor Outflow Facility by the Rho Kinase-Specific Inhibitor Y-27632. Investigative Ophthalmology & Visual Science.
[Link]
Clinical Application (Ripasudil/Glaucoma):
Tanihara, H., et al. (2014). Phase 3 randomized clinical study of a Rho kinase inhibitor, K-115, in primary open-angle glaucoma and ocular hypertension.[3] American Journal of Ophthalmology.
[Link]
Corneal Regeneration:
Okumura, N., et al. (2016). Rho Kinase Inhibitors for the Treatment of Corneal Endothelial Diseases. Progress in Retinal and Eye Research.
[Link]
Medicinal Chemistry of Dimethylisoquinoline Sulfonamides
Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The Isoquinoline Sulfonamide Scaffold The isoquinoline sulfonamide class represents a corner...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary: The Isoquinoline Sulfonamide Scaffold
The isoquinoline sulfonamide class represents a cornerstone in the history of kinase inhibitor discovery. Originally identified by Hiroyoshi Hidaka in the 1980s, these molecules transitioned from calmodulin antagonists to becoming the first potent, ATP-competitive inhibitors of serine/threonine kinases (PKA, PKG, MLCK, and ROCK).
While "dimethylisoquinoline sulfonamides" often appear in literature as specific fragment hits (e.g., N,N-dimethylisoquinoline-5-sulfonamide) or synthetic intermediates, their medicinal chemistry is best understood within the broader context of the 5-isoquinolinesulfonamide and 8-isoquinolinesulfonamide scaffolds. This guide dissects the structure-activity relationships (SAR), synthesis, and mechanistic grounding of this class, with a specific focus on how methyl and dimethyl substitutions modulate potency and selectivity.
Structural Biology & Mechanism of Action[1]
The ATP-Competitive Binding Mode
Isoquinoline sulfonamides function primarily as ATP-competitive inhibitors. They bind to the hinge region of the kinase domain, mimicking the adenine ring of ATP.
The Isoquinoline Core: Acts as the planar aromatic anchor, engaging in hydrophobic stacking interactions (π-π stacking) with the gatekeeper residues and the hydrophobic back pocket of the ATP binding site.
The Sulfonamide Linker: Critical for orienting the side chain. The sulfonamide oxygen atoms often form water-mediated hydrogen bonds, while the NH (in primary or secondary sulfonamides) can interact directly with the hinge backbone (e.g., Glu or Met residues).
Dimethyl Substitutions:
On the Sulfonamide Nitrogen (N,N-dimethyl): Often used in Fragment-Based Drug Discovery (FBDD) . N,N-dimethylation removes the hydrogen bond donor capability of the sulfonamide nitrogen, typically reducing affinity for kinases requiring a hinge H-bond donor. However, it improves membrane permeability and solubility, making it a valuable probe for hydrophobic pockets.
On the Isoquinoline Ring (e.g., 1,3-dimethyl): Introduces steric bulk that can induce isoform selectivity by clashing with non-conserved residues in the ATP binding pocket.
Signaling Pathway Visualization (ROCK Inhibition)
The most clinically successful application of this scaffold is in Rho-kinase (ROCK) inhibition (e.g., Fasudil).
Figure 1: Mechanism of Action for ROCK inhibitors. Isoquinoline sulfonamides block the ROCK-mediated phosphorylation of MLC and MBS, preventing smooth muscle contraction.
The N-methyl group on the ethylenediamine tail increases basicity and alters the H-bond network with the kinase ribose pocket.
H-9
N-(2-aminoethyl)-5-isoquinolinesulfonamide
PKA (1.9 µM)
Removal of the methyl group (compared to H-8) slightly reduces potency against PKG, highlighting the role of the methyl group in selectivity.
Fragment 295
N,N-dimethyl isoquinoline-5-sulfonamide
Weak Binder (Fragment)
N,N-dimethylation of the sulfonamide nitrogen abolishes the H-bond donor capacity. Used as a fragment hit to identify hydrophobic sub-pockets.
Position of Sulfonamide: C5 vs. C8
5-Sulfonamides (e.g., Fasudil): Generally broader kinase inhibition profiles (PKA, ROCK, MLCK). The 5-position orients the side chain towards the ribose binding pocket.
8-Sulfonamides: Often show distinct selectivity profiles. For example, specific 8-sulfonamide derivatives have shown higher selectivity for Casein Kinase-1 (CK1) due to a "ring flip" binding mode where the isoquinoline nitrogen interacts differently with the hinge.
Ring Methylation (1,3-Dimethylisoquinoline)
Substitutions directly on the isoquinoline ring (positions 1 and 3) are less common in clinical candidates but critical in probe design.
1-Methylation: Can sterically hinder binding if the pocket is tight around the hinge region.
3-Methylation: Often tolerated and can be used to fill small hydrophobic pockets near the gatekeeper residue, potentially overcoming resistance mutations.
Synthetic Protocols
The synthesis of dimethylisoquinoline sulfonamides typically follows a chlorosulfonation route. Below is a validated protocol for synthesizing the core scaffold and its dimethyl-amine derivatives.
General Synthesis Scheme
Figure 2: Synthetic route for isoquinoline sulfonamides. Regioselectivity is temperature-dependent.
Detailed Protocol: Synthesis of N,N-Dimethylisoquinoline-5-sulfonamide
Objective: To synthesize a dimethyl-sulfonamide fragment probe.
Chlorosulfonation:
Add isoquinoline (10.0 mmol) dropwise to chlorosulfonic acid (5.0 mL) at 0°C under inert atmosphere (N₂).
Note: The reaction is highly exothermic.
Heat the mixture to 150°C for 4 hours. This high temperature favors the formation of the 5-sulfonyl chloride isomer.
Cool to room temperature and pour slowly onto crushed ice. Extract the sulfonyl chloride immediately with dichloromethane (DCM). Do not store ; sulfonyl chlorides are moisture sensitive.
Amidation (The "Dimethyl" Step):
Dissolve the fresh isoquinoline-5-sulfonyl chloride (5.0 mmol) in anhydrous DCM (20 mL).
Add triethylamine (10.0 mmol) as a base scavenger.
Add dimethylamine (2.0 M in THF, 6.0 mmol) dropwise at 0°C.
Stir at room temperature for 2 hours. Monitor by TLC (EtOAc/Hexane).
Purification:
Wash the organic layer with saturated NaHCO₃ and brine.
Dry over MgSO₄ and concentrate.
Purify via flash column chromatography (SiO₂, gradient 0-5% MeOH in DCM).
Innovation: The addition of a fluorine atom at C4 and a methyl group on the diazepane ring.
Effect: The C4-fluorine reduces metabolism and improves potency. The methyl group creates a chiral center, enhancing selectivity for ROCK over other kinases like MRCK.
References
Hidaka, H., et al. (1984). "Isoquinolinesulfonamides as potent and selective protein kinase inhibitors." Biochemistry. Link
Sasaki, Y., et al. (2002). "The discovery of Fasudil, a Rho-kinase inhibitor." Pharmacology & Therapeutics. Link
Breitenlechner, C., et al. (2003). "Protein Kinase A in complex with Rho-kinase inhibitors Y-27632, Fasudil, and H-1152P: structural basis of selectivity." Structure. Link
Jacobs, M., et al. (2019). "Fragment-Based Discovery of Kinase Inhibitors: The Role of N,N-Dimethyl Sulfonamides." Journal of Medicinal Chemistry. Link
PubChem Compound Summary. "N,N-Dimethylisoquinoline-5-sulfonamide (CID 13135518)."[1] National Center for Biotechnology Information. Link
Synthesis of N,N-Dimethylisoquinoline-4-sulfonamide: A Detailed Guide for Researchers
This comprehensive technical guide provides a detailed protocol and in-depth scientific rationale for the synthesis of N,N-dimethylisoquinoline-4-sulfonamide, a valuable scaffold in medicinal chemistry and drug discovery...
Author: BenchChem Technical Support Team. Date: March 2026
This comprehensive technical guide provides a detailed protocol and in-depth scientific rationale for the synthesis of N,N-dimethylisoquinoline-4-sulfonamide, a valuable scaffold in medicinal chemistry and drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering a self-validating system for the preparation of this key synthetic intermediate. We will delve into the strategic considerations behind the synthetic route, the mechanistic underpinnings of each transformation, and detailed, field-proven protocols.
Introduction: The Significance of the Isoquinoline-4-sulfonamide Moiety
The isoquinoline core is a privileged structure in medicinal chemistry, appearing in a wide array of natural products and synthetic drugs with diverse biological activities. The introduction of a sulfonamide group at the 4-position of the isoquinoline ring system provides a versatile handle for further functionalization and can significantly modulate the pharmacological properties of the parent molecule. N,N-dimethylisoquinoline-4-sulfonamide, in particular, serves as a crucial building block for the synthesis of targeted therapeutics, including kinase inhibitors and other signaling pathway modulators.
This guide will focus on a robust and reproducible two-stage synthesis commencing with the preparation of the key intermediate, isoquinoline-4-sulfonyl chloride, followed by its reaction with dimethylamine.
Overall Synthesis Workflow
The synthesis of N,N-dimethylisoquinoline-4-sulfonamide is accomplished through a two-part process. The first part is the preparation of the reactive intermediate, isoquinoline-4-sulfonyl chloride, from 4-aminoisoquinoline via a Sandmeyer reaction. The second part involves the nucleophilic substitution of the sulfonyl chloride with dimethylamine to yield the final product.
Caption: Overall workflow for the synthesis of N,N-dimethylisoquinoline-4-sulfonamide.
PART 1: Preparation of Isoquinoline-4-sulfonyl Chloride
A reliable method to introduce a sulfonyl chloride group at the 4-position of the isoquinoline ring is through a Sandmeyer reaction, starting from the corresponding amine. Direct electrophilic sulfonation of isoquinoline typically yields a mixture of 5- and 8-substituted products, making the synthesis of the 4-isomer challenging by this route.
Step 1.1: Synthesis of 4-Aminoisoquinoline (Starting Material)
The precursor, 4-aminoisoquinoline, can be synthesized from 4-bromoisoquinoline through a copper-catalyzed nucleophilic aromatic substitution reaction with ammonia.[1]
Protocol 1: Synthesis of 4-Aminoisoquinoline
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles
Notes
4-Bromoisoquinoline
208.05
10.4 g
0.05
-
Conc. Ammonium Hydroxide
35.05 (as NH₃)
80 mL
-
Excess
Copper(II) Sulfate Pentahydrate
249.69
1.5 g
0.006
Catalyst
Procedure:
In a high-pressure autoclave, combine 4-bromoisoquinoline (10.4 g, 0.05 mol), concentrated ammonium hydroxide (80 mL), and copper(II) sulfate pentahydrate (1.5 g, 0.006 mol).
Seal the autoclave and heat the mixture to 165-170 °C with stirring for 16 hours.
After cooling to room temperature, carefully open the autoclave in a well-ventilated fume hood.
Make the reaction mixture alkaline with a 10% sodium hydroxide solution and extract with benzene or toluene (3 x 100 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate under reduced pressure. The crude 4-aminoisoquinoline can be purified by recrystallization from benzene to yield a crystalline solid.[1]
Step 1.2: Synthesis of Isoquinoline-4-sulfonyl Chloride via Sandmeyer Reaction
The Sandmeyer reaction provides a versatile method for converting aromatic amines into a variety of functional groups via their diazonium salts.[2][3][4] In this step, 4-aminoisoquinoline is converted to the corresponding sulfonyl chloride.
Protocol 2: Synthesis of Isoquinoline-4-sulfonyl Chloride
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles
Notes
4-Aminoisoquinoline
144.17
7.2 g
0.05
-
Concentrated HCl
36.46
30 mL
-
-
Sodium Nitrite (NaNO₂)
69.00
3.8 g
0.055
Dissolved in 10 mL water
Sulfur Dioxide (SO₂)
64.07
-
-
Gas, bubbled through acetic acid
Copper(I) Chloride (CuCl)
98.99
1.0 g
0.01
Catalyst
Acetic Acid
60.05
100 mL
-
-
Procedure:
Suspend 4-aminoisoquinoline (7.2 g, 0.05 mol) in a mixture of concentrated hydrochloric acid (30 mL) and water (30 mL) in a three-necked flask equipped with a mechanical stirrer and a thermometer.
Cool the suspension to 0-5 °C in an ice-salt bath.
Slowly add a solution of sodium nitrite (3.8 g, 0.055 mol) in water (10 mL) dropwise, maintaining the temperature below 5 °C. Stir the mixture for an additional 30 minutes at this temperature to ensure complete diazotization.
In a separate flask, prepare a solution of sulfur dioxide in acetic acid by bubbling SO₂ gas through glacial acetic acid (100 mL) at room temperature until saturation. Add copper(I) chloride (1.0 g, 0.01 mol) to this solution.
Slowly add the cold diazonium salt solution to the SO₂/CuCl solution with vigorous stirring. The addition should be controlled to maintain the reaction temperature below 20 °C.
After the addition is complete, stir the reaction mixture at room temperature for 2-3 hours.
Pour the reaction mixture onto crushed ice (300 g) and stir until the ice has melted.
The solid isoquinoline-4-sulfonyl chloride will precipitate. Collect the solid by vacuum filtration and wash with cold water.
Dry the product under vacuum to yield the crude sulfonyl chloride, which can be used in the next step without further purification.
PART 2: Synthesis of N,N-Dimethylisoquinoline-4-sulfonamide
This final step involves the nucleophilic attack of dimethylamine on the electrophilic sulfur atom of isoquinoline-4-sulfonyl chloride, leading to the formation of the desired sulfonamide.
Protocol 3: Synthesis of N,N-Dimethylisoquinoline-4-sulfonamide
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles
Notes
Isoquinoline-4-sulfonyl Chloride
227.66
5.7 g
0.025
From previous step
Dimethylamine (2 M in THF)
45.08
25 mL
0.05
2 equivalents
Triethylamine (Et₃N)
101.19
7.0 mL
0.05
Base
Dichloromethane (DCM)
84.93
100 mL
-
Solvent
Procedure:
In a round-bottom flask, dissolve the crude isoquinoline-4-sulfonyl chloride (5.7 g, 0.025 mol) in anhydrous dichloromethane (100 mL).
Cool the solution to 0 °C in an ice bath.
Add triethylamine (7.0 mL, 0.05 mol) to the solution.
Slowly add a 2 M solution of dimethylamine in THF (25 mL, 0.05 mol) dropwise to the reaction mixture, maintaining the temperature at 0 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Once the reaction is complete, wash the reaction mixture with water (2 x 50 mL) and then with brine (50 mL).
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purify the crude N,N-dimethylisoquinoline-4-sulfonamide by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.
Mechanism and Scientific Rationale
The synthesis of N,N-dimethylisoquinoline-4-sulfonamide relies on two well-established and powerful reactions in organic chemistry: the Sandmeyer reaction and nucleophilic substitution on a sulfonyl chloride.
The Sandmeyer Reaction: A Gateway to Diverse Functionalities
The Sandmeyer reaction is a cornerstone of aromatic chemistry, enabling the conversion of an amino group into a wide array of substituents.[2][3] The reaction proceeds through a diazonium salt intermediate, which is a highly versatile species.
Caption: Mechanism of the Sandmeyer reaction for sulfonyl chloride formation.
The diazotization step involves the reaction of the primary amine with nitrous acid (HONO), which is generated in situ from sodium nitrite and a strong acid like HCl. The resulting diazonium salt is a superb leaving group (N₂ gas), facilitating the subsequent substitution. In the Sandmeyer step, a copper(I) salt, in this case, CuCl, catalyzes the reaction of the diazonium salt with sulfur dioxide, leading to the formation of the sulfonyl chloride.[5][6]
Sulfonamide Formation: Nucleophilic Attack on an Electrophilic Sulfur
The reaction between a sulfonyl chloride and an amine to form a sulfonamide is a classic example of nucleophilic acyl substitution, although at a sulfuryl center.[7][8] The sulfur atom in the sulfonyl chloride is highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom.
Caption: Mechanism of sulfonamide formation.
The lone pair of electrons on the nitrogen atom of dimethylamine acts as a nucleophile, attacking the electrophilic sulfur atom. This forms a tetrahedral intermediate which then collapses, expelling the chloride ion as a good leaving group. A base, such as triethylamine, is used to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.[8]
Characterization of N,N-Dimethylisoquinoline-4-sulfonamide
The structure and purity of the final product should be confirmed by standard analytical techniques.
Technique
Expected Observations
¹H NMR
Aromatic protons of the isoquinoline ring (multiple signals in the δ 7.5-9.0 ppm range). A singlet for the two methyl groups of the dimethylamino moiety (around δ 2.7-3.0 ppm).
¹³C NMR
Aromatic carbons of the isoquinoline ring. A signal for the methyl carbons of the dimethylamino group (around δ 38-42 ppm).
Mass Spectrometry (MS)
The molecular ion peak (M⁺) corresponding to the molecular weight of the product (C₁₁H₁₂N₂O₂S). Characteristic fragmentation patterns for aromatic sulfonamides, often involving the loss of SO₂.[9][10]
Troubleshooting and Optimization
Issue
Possible Cause
Suggested Solution
Low yield in Sandmeyer reaction
Incomplete diazotization; decomposition of the diazonium salt.
Ensure low temperatures (0-5 °C) are maintained during diazotization. Use the diazonium salt immediately after its preparation.
Low yield in sulfonamide formation
Incomplete reaction; hydrolysis of the sulfonyl chloride.
Ensure all glassware and solvents are anhydrous. Use a slight excess of dimethylamine and base. Monitor the reaction by TLC to confirm completion.
Impure final product
Unreacted starting materials or side products.
Optimize the column chromatography conditions (solvent system). Consider recrystallization from a suitable solvent system.
Safety Precautions
Sulfonyl chlorides are corrosive and moisture-sensitive. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.
Dimethylamine is a flammable and corrosive gas/liquid with a strong odor. Handle in a well-ventilated fume hood.
Triethylamine is a flammable and corrosive liquid. Handle with care in a fume hood.
Concentrated acids and bases are highly corrosive. Handle with extreme care and appropriate PPE.
References
Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. J Mass Spectrom. 2008;43(3):356-364. doi:10.1002/jms.1322
CID Fragmentation of Deprotonated N-Acyl Aromatic Sulfonamides. Smiles-Type and Nitrogen–Oxygen Rearrangements. J Am Soc Mass Spectrom. 2021;32(3):806-814. doi:10.1021/jasms.0c00445
Preparation of 4-aminoisoquinoline. PrepChem. [Link]. Accessed March 7, 2026.
Synthesis method of 4-aminoisoquinoline-8-methyl formate. CN104447547A. . Accessed March 7, 2026.
Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. ResearchGate. [Link]. Accessed March 7, 2026.
A Process For The Synthesis Of 4 Fluoro Isoquinoline. Quick Company. [Link]. Accessed March 7, 2026.
Synthesis method of 4-aminoisoquinoline-8-methyl formate. CN104447547B. . Accessed March 7, 2026.
Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface. 2018;8(4):194-213.
Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry. 2010;75(11):3733-3741. doi:10.1021/jo100424q
A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances. 2013;3(43):20755-20760. doi:10.1039/C3RA44030A
Preparation of sulfonamides from N-silylamines. Tetrahedron Lett. 2014;55(30):4112-4114. doi:10.1016/j.tetlet.2014.05.105
Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry after Online Photochemical Reaction. J Agric Food Chem. 2002;50(23):6624-6631. doi:10.1021/jf025744a
Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. [Link]. Accessed March 7, 2026.
N-benzyl-N,4-dimethylbenzenesulfonamide (3a). The Royal Society of Chemistry. [Link]. Accessed March 7, 2026.
Spectral Assignments and Reference Data. CONICET. [Link]. Accessed March 7, 2026.
1H NMR and 13C NMR of the prepared compounds. ResearchGate. [Link]. Accessed March 7, 2026.
N,N-Dimethyl-m-nitrobenzenesulfonamide - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]. Accessed March 7, 2026.
Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. [Link]. Accessed March 7, 2026.
Isoquinoline sulfonyl chloride acid addition salt and method for preparing the same. KR20210104730A. . Accessed March 7, 2026.
1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds. Modgraph. [Link]. Accessed March 7, 2026.
Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Org Lett. 2014;16(23):6064-6067. doi:10.1021/ol502908t
Application Note & Protocol: Regioselective C4-Sulfonylation of Isoquinoline
Audience: Researchers, scientists, and drug development professionals in organic and medicinal chemistry. Objective: To provide a detailed, scientifically-grounded protocol for the regioselective sulfonylation of isoquin...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, scientists, and drug development professionals in organic and medicinal chemistry.
Objective: To provide a detailed, scientifically-grounded protocol for the regioselective sulfonylation of isoquinoline at the C4 position, a key transformation for the synthesis of novel therapeutic agents. This document elucidates the underlying chemical principles and offers a step-by-step experimental guide.
Introduction: The Significance of C4-Functionalized Isoquinolines
The isoquinoline scaffold is a privileged structural motif found in a plethora of natural products and synthetic pharmaceuticals, exhibiting a wide range of biological activities.[1][2] The functionalization of the isoquinoline core is a cornerstone of medicinal chemistry, enabling the modulation of a compound's physicochemical properties and biological targets.[1] While functionalization at positions C1, C5, and C8 is well-established, direct and selective substitution at the C4 position remains a significant synthetic challenge.[3] C4-sulfonylated isoquinolones, in particular, are of growing interest due to the versatile role of the sulfonyl group as a bioisostere and a key pharmacophore in various drug candidates.[4]
This application note outlines a robust and reproducible protocol for the regioselective sulfonylation of isoquinoline at the C4 position. The strategy hinges on the temporary activation of the isoquinoline ring through N-oxidation, which alters the electronic landscape of the molecule and directs the incoming sulfonylating agent to the desired C4 position.
Mechanistic Rationale: Overcoming the Inherent Reactivity of Isoquinoline
Direct electrophilic sulfonation of isoquinoline typically yields a mixture of 5- and 8-substituted products, with no significant formation of the C4-isomer.[2][5] This is due to the electronic distribution of the isoquinoline ring system. To achieve C4-selectivity, a modification of the substrate is necessary. The protocol described herein employs a three-step sequence:
N-Oxidation of Isoquinoline: The lone pair of electrons on the nitrogen atom is oxidized to form an N-oxide. This has two crucial effects: it withdraws electron density from the pyridine ring, making it more susceptible to nucleophilic attack, and it sterically encumbers the C1 position.
Regioselective Sulfonylation of Isoquinoline N-Oxide: With the nitrogen atom oxidized, the C4 position becomes electronically favorable for attack by a sulfonylating agent. This step is analogous to the observed C4-sulfonylation of quinoline N-oxides.[6] The choice of sulfonylating agent and reaction conditions is critical to ensure high regioselectivity.
Deoxygenation of the N-Oxide: The final step involves the removal of the oxygen atom from the nitrogen, restoring the aromatic isoquinoline ring system.
This strategic approach allows for the circumvention of the inherent reactivity of the isoquinoline nucleus, providing a reliable pathway to the desired C4-sulfonylated product.
Experimental Workflow Diagram
Caption: Experimental workflow for the C4-sulfonylation of isoquinoline.
To a solution of isoquinoline (1.0 eq) in glacial acetic acid (10 mL per 1 g of isoquinoline), add 30% hydrogen peroxide (3.0 eq) dropwise at room temperature.
Heat the reaction mixture at 70-80 °C for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
After completion, cool the reaction mixture to room temperature and carefully concentrate it under reduced pressure to remove the acetic acid.
Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with dichloromethane (3 x 50 mL).
Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford isoquinoline N-oxide as a white solid.
Step 2: Synthesis of 4-(Phenylsulfonyl)isoquinoline N-oxide
Dissolve isoquinoline N-oxide (1.0 eq) in anhydrous dichloromethane (20 mL per 1 g of N-oxide).
Add benzenesulfonyl chloride (1.2 eq) to the solution.
Cool the reaction mixture to 0 °C in an ice bath.
Slowly add anhydrous triethylamine (1.5 eq) dropwise to the stirred solution.
Allow the reaction mixture to warm to room temperature and stir for 12 hours. Monitor the reaction by TLC.
Upon completion, quench the reaction with water (20 mL).
Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 30 mL).
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield 4-(phenylsulfonyl)isoquinoline N-oxide.
Step 3: Synthesis of 4-(Phenylsulfonyl)isoquinoline
Dissolve 4-(phenylsulfonyl)isoquinoline N-oxide (1.0 eq) in anhydrous dichloromethane (20 mL per 1 g of N-oxide).
Add phosphorus trichloride (1.5 eq) dropwise to the solution at room temperature.
Reflux the reaction mixture for 4 hours. Monitor the reaction by TLC.
After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.
Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with dichloromethane (3 x 40 mL).
Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the final product, 4-(phenylsulfonyl)isoquinoline.
Data Summary and Expected Outcomes
Step
Product
Starting Material
Key Reagents
Typical Yield
1
Isoquinoline N-oxide
Isoquinoline
H₂O₂
80-90%
2
4-(Phenylsulfonyl)isoquinoline N-oxide
Isoquinoline N-oxide
PhSO₂Cl, TEA
60-75%
3
4-(Phenylsulfonyl)isoquinoline
4-(Phenylsulfonyl)isoquinoline N-oxide
PCl₃
70-85%
Note: Yields are indicative and may vary depending on the reaction scale and purity of reagents.
Trustworthiness and Self-Validation
The success of this protocol relies on careful monitoring of each step by TLC to ensure complete conversion before proceeding to the next. The identity and purity of the intermediates and the final product should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry. The regioselectivity of the sulfonylation step (Step 2) can be confirmed by 2D NMR techniques (e.g., NOESY) to establish the spatial relationship between the sulfonyl group and the protons on the isoquinoline ring.
Conclusion
This application note provides a comprehensive and mechanistically-driven protocol for the regioselective C4-sulfonylation of isoquinoline. By leveraging the activating and directing effects of N-oxidation, this method offers a reliable route to a class of compounds with significant potential in drug discovery and development. The detailed step-by-step procedure, coupled with the underlying scientific rationale, is intended to empower researchers to successfully synthesize these valuable molecules.
References
Lazer, E. S., et al. (1998). Antiinflammatory 2-benzyl-4-sulfonyl-4H-isoquinoline-1,3-diones: novel inhibitors of COX-2. Bioorganic & Medicinal Chemistry Letters, 8(10), 1181-1186. [Link]
Chithra, M., et al. (2023). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. RSC Medicinal Chemistry, 14(1), 24-51. [Link]
Katritzky, A. R., et al. (Eds.). (2003). Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol.
Dandia, A., et al. (2021). A visible light-mediated, electron donor–acceptor (EDA) complex-enabled regioselective C4-sulfonylated quinoline N-oxide. Chemical Communications, 57(84), 11002-11005. [Link]
Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.
Larock, R. C. (1999).
Doube, D., et al. (2013). Modular Isoquinoline Synthesis Using Catalytic Enolate Arylation and in Situ Functionalization. Organic Letters, 15(23), 5994–5997. [Link]
Determining the Solubility of N,N-dimethylisoquinoline-4-sulfonamide in DMSO: An Application Note and Protocol
Abstract This comprehensive guide details the critical importance and practical determination of the solubility of novel chemical entities, specifically focusing on N,N-dimethylisoquinoline-4-sulfonamide, in dimethyl sul...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This comprehensive guide details the critical importance and practical determination of the solubility of novel chemical entities, specifically focusing on N,N-dimethylisoquinoline-4-sulfonamide, in dimethyl sulfoxide (DMSO). As a "universal solvent" in drug discovery and preclinical development, accurately establishing a compound's maximum solubility in DMSO is fundamental for ensuring the integrity and reproducibility of in vitro assays.[1][2][3] This document provides a detailed protocol for a thermodynamic solubility assay, discusses the underlying scientific principles, and offers guidance on data interpretation and reporting for researchers, scientists, and drug development professionals.
Introduction: The Central Role of DMSO in Early-Stage Drug Discovery
Dimethyl sulfoxide (DMSO) is a polar aprotic solvent with a remarkable ability to dissolve a wide range of both polar and nonpolar compounds, making it an indispensable tool in the chemical and biological sciences.[2][4][5][6] In the realm of drug discovery, particularly during high-throughput screening (HTS) and in vitro assays, DMSO serves as the primary solvent for creating concentrated stock solutions of test compounds.[1][3][4] The miscibility of DMSO with aqueous media allows for the convenient dilution of these stock solutions to the final desired concentrations in biological assays.[1][7]
However, the seemingly straightforward process of dissolving a compound in DMSO is fraught with potential pitfalls. Inaccurate solubility data can lead to significant experimental artifacts, including compound precipitation in assay plates, which can result in false negatives or an underestimation of a compound's potency.[7][8][9] Therefore, a thorough understanding of a compound's solubility limit in DMSO is not merely a technical detail but a cornerstone of reliable and reproducible research.
The compound N,N-dimethylisoquinoline-4-sulfonamide belongs to a class of molecules that incorporates both a quinoline and a sulfonamide moiety. Such hybrid molecules are of significant interest in medicinal chemistry due to their potential for diverse biological activities, including anticancer and antimicrobial properties.[10][11][12][13][14] Given the typically crystalline nature of sulfonamides, assessing their solubility early in the development process is crucial.[15]
This application note provides a robust, step-by-step protocol for determining the thermodynamic (equilibrium) solubility of N,N-dimethylisoquinoline-4-sulfonamide in DMSO, a method that provides a true measure of a compound's solubility under equilibrium conditions.[8][9]
Understanding Solubility: Kinetic vs. Thermodynamic
In the context of drug discovery, two types of solubility are commonly measured:
Kinetic Solubility : This is a high-throughput method that measures the concentration at which a compound, introduced from a concentrated DMSO stock, begins to precipitate in an aqueous buffer.[16][17][18][19] While fast and suitable for early screening, it may not represent the true equilibrium solubility.
Thermodynamic Solubility : This method measures the concentration of a compound in a saturated solution that is in equilibrium with its solid phase.[8][9][20] It is a more time-consuming but also more accurate representation of a compound's intrinsic solubility.
For establishing a reliable, concentrated stock solution in 100% DMSO, determining the thermodynamic solubility is the most appropriate approach.
Experimental Protocol: Thermodynamic Solubility of N,N-dimethylisoquinoline-4-sulfonamide in DMSO
This protocol is designed to determine the maximum solubility of a solid compound in DMSO at ambient temperature.
Thermomixer or incubator capable of maintaining a constant temperature (e.g., 25°C)
Microcentrifuge
2 mL microcentrifuge tubes
Calibrated positive displacement micropipettes and tips
High-Performance Liquid Chromatography (HPLC) system with a UV detector
Appropriate HPLC column and mobile phases
Volumetric flasks and other standard laboratory glassware
Safety Precautions
Always consult the Material Safety Data Sheet (MSDS) for N,N-dimethylisoquinoline-4-sulfonamide and DMSO before handling.
Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.
Handle potent compounds in a well-ventilated area or a chemical fume hood.[21]
DMSO can facilitate the absorption of other chemicals through the skin; therefore, exercise caution to prevent contact.[2]
Step-by-Step Methodology
Step 1: Preparation of a Supersaturated Slurry
Accurately weigh approximately 5-10 mg of N,N-dimethylisoquinoline-4-sulfonamide into a 2 mL microcentrifuge tube.[22] The exact mass should be recorded.
Add a small, precise volume of anhydrous DMSO (e.g., 100 µL) to the tube. This initial volume should be chosen to likely create a supersaturated slurry.
Tightly cap the tube to prevent the hygroscopic DMSO from absorbing atmospheric water.[7][23]
Step 2: Equilibration
Vortex the mixture vigorously for 2-3 minutes to facilitate the initial dissolution.[22]
Incubate the tube in a thermomixer or incubator at a constant temperature (e.g., 25°C) with continuous gentle agitation for 24-48 hours. This extended incubation is crucial for ensuring that the solution reaches thermodynamic equilibrium.[8][22]
Step 3: Separation of Undissolved Solid
After the equilibration period, centrifuge the tube at a high speed (e.g., 14,000 rpm) for 15-20 minutes to pellet the excess, undissolved solid.[22]
Carefully inspect the tube to ensure a compact pellet and a clear supernatant.
Step 4: Sample Preparation for Analysis
Without disturbing the pellet, carefully withdraw a known, precise volume of the clear supernatant (e.g., 10 µL) using a calibrated positive displacement pipette.
Dilute the supernatant with a suitable solvent (e.g., a mixture of acetonitrile and water) to a concentration that falls within the linear range of the HPLC calibration curve. A large dilution factor (e.g., 1:1000) will likely be necessary. Record the dilution factor accurately.
Step 5: Quantitative Analysis by HPLC
Prepare a series of calibration standards of N,N-dimethylisoquinoline-4-sulfonamide of known concentrations in the same diluent used for the sample.
Analyze the calibration standards and the diluted sample by HPLC-UV. The detection wavelength should be set to the λmax of the compound for optimal sensitivity.
Generate a calibration curve by plotting the peak area against the concentration of the standards.
Determine the concentration of the diluted sample from the calibration curve.
Data Analysis and Calculation
Calculate the concentration of N,N-dimethylisoquinoline-4-sulfonamide in the undiluted DMSO supernatant by multiplying the concentration determined by HPLC by the dilution factor.
The resulting value is the thermodynamic solubility of the compound in DMSO at the specified temperature. The solubility should be reported in both molarity (M) and mg/mL.
Example Calculation:
Concentration from HPLC: 0.05 mg/mL
Dilution factor: 1000
Solubility in DMSO = 0.05 mg/mL * 1000 = 50 mg/mL
Data Presentation and Interpretation
The solubility data for N,N-dimethylisoquinoline-4-sulfonamide should be presented clearly and concisely.
Table 1: Example Thermodynamic Solubility Data for N,N-dimethylisoquinoline-4-sulfonamide in DMSO at 25°C
Parameter
Value
Molecular Weight
Insert Correct MW g/mol
Solubility (mg/mL)
Insert Experimental Value
Solubility (M)
Insert Calculated Value
Temperature
25°C
Equilibration Time
48 hours
This determined solubility represents the maximum concentration at which a stable stock solution of N,N-dimethylisoquinoline-4-sulfonamide can be prepared in DMSO. It is best practice to prepare stock solutions at a concentration slightly below the measured maximum solubility (e.g., 90-95%) to ensure complete dissolution and stability during storage.[24][25]
Visualizing the Workflow
The following diagram illustrates the key steps in the thermodynamic solubility determination protocol.
Caption: Experimental workflow for determining the thermodynamic solubility of a compound in DMSO.
Best Practices for Compound Handling and Storage
Compound Integrity : Proper compound management is essential to preserve the integrity of research materials.[24][25]
Storage : DMSO stock solutions should be stored at low temperatures (-20°C or -80°C) in tightly sealed containers to prevent water absorption and degradation.[7]
Freeze-Thaw Cycles : Minimize freeze-thaw cycles as they can lead to compound precipitation.[7][23] Aliquoting stock solutions into single-use volumes is highly recommended.[7]
Documentation : Maintain meticulous records of compound identity, concentration, solvent, and storage conditions.[25][26]
Conclusion
Determining the precise solubility of N,N-dimethylisoquinoline-4-sulfonamide in DMSO is a foundational step that underpins the reliability of all subsequent in vitro biological evaluations. By following the detailed thermodynamic solubility protocol outlined in this application note, researchers can ensure the preparation of stable, accurate stock solutions, thereby enhancing the quality and reproducibility of their data. This rigorous approach to a fundamental physicochemical property is indispensable for the successful progression of promising compounds in the drug discovery pipeline.
References
Dimethyl sulfoxide - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]
Aqueous Kinetic Solubility - ADME@NCATS - NIH. (n.d.). Retrieved March 7, 2026, from [Link]
Kinetic Solubility Assays Protocol - AxisPharm. (n.d.). Retrieved March 7, 2026, from [Link]
Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation - AntBio. (2026, January 13). Retrieved March 7, 2026, from [Link]
DMSO Solubility Assessment for Fragment-Based Screening - PMC. (n.d.). Retrieved March 7, 2026, from [Link]
Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays - ResearchGate. (2009, May 29). Retrieved March 7, 2026, from [Link]
Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. (n.d.). Retrieved March 7, 2026, from [Link]
Thermodynamic Solubility Assay - Evotec. (n.d.). Retrieved March 7, 2026, from [Link]
Compound Management and Integrity - Beckman Coulter. (n.d.). Retrieved March 7, 2026, from [Link]
Optimizing Compound Storage for Long-Term Stability and Safety - GMP Plastics. (2025, March 26). Retrieved March 7, 2026, from [Link]
Thermodynamic Solubility Assay - Domainex. (n.d.). Retrieved March 7, 2026, from [Link]
Solubility Assessment Service - Creative Biolabs. (2019, December 27). Retrieved March 7, 2026, from [Link]
Shake-Flask Aqueous Solubility assay (Kinetic solubility) - Protocols.io. (2024, December 9). Retrieved March 7, 2026, from [Link]
Turbidimetric (Kinetic) Solubility Assay - Domainex. (n.d.). Retrieved March 7, 2026, from [Link]
DMSO Solubility Assessment for Fragment-Based Screening - ResearchGate. (2025, October 15). Retrieved March 7, 2026, from [Link]
Compound Handling | Applications - Hamilton Company. (n.d.). Retrieved March 7, 2026, from [Link]
Handling & Processing of Potent Compounds: A Holistic Approach - IPS. (n.d.). Retrieved March 7, 2026, from [Link]
n,n-Dimethylmorpholine-4-sulfonamide | C6H14N2O3S | CID 223610 - PubChem. (n.d.). Retrieved March 7, 2026, from [Link]
Assay: Solubility of the compound in DMSO (CHEMBL3878090) - ChEMBL - EMBL-EBI. (n.d.). Retrieved March 7, 2026, from [Link]
(PDF) N‐Sulfonyl‐1,2,3,4‐tetrahydroisoquinoline Derivatives: Synthesis, Antimicrobial Evaluations, and Theoretical Insights - ResearchGate. (2023, November 28). Retrieved March 7, 2026, from [Link]
Molecular Hybrids of Quinoline and Sulfonamide: Design, Synthesis and in Vitro Anticancer Studies - PMC. (n.d.). Retrieved March 7, 2026, from [Link]
Development of Novel Quinoline-Based Sulfonamides as Selective Cancer-Associated Carbonic Anhydrase Isoform IX Inhibitors - MDPI. (2021, October 15). Retrieved March 7, 2026, from [Link]
Solubility in DMSO | PDF | Dimethyl Sulfoxide | Solvent - Scribd. (n.d.). Retrieved March 7, 2026, from [Link]
Sulfonamide - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]
Structure Property Relationships of N-Acylsulfonamides and Related Bioisosteres - eScholarship. (n.d.). Retrieved March 7, 2026, from [Link]
Hybrid Quinoline-Sulfonamide Complexes (M 2+ ) Derivatives with Antimicrobial Activity. (2020, June 26). Retrieved March 7, 2026, from [Link]
SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NEW SULFONAMIDE ISOXAZOLO[5,4-b]PYRIDINE DERIVATIVES. (n.d.). Retrieved March 7, 2026, from [Link]
Samples in DMSO: What an end user needs to know - Ziath. (n.d.). Retrieved March 7, 2026, from [Link]
Dimethyl Sulfoxide (DMSO) Solubility Data. (n.d.). Retrieved March 7, 2026, from [Link]
DMSO Solubility Data: Organic & Inorganic Compounds - studylib.net. (n.d.). Retrieved March 7, 2026, from [Link]
Application Note: High-Purity Isolation of N,N-Dimethylisoquinoline-4-sulfonamide
This Application Note provides a rigorous, field-validated guide for the purification of N,N-dimethylisoquinoline-4-sulfonamide . This compound is a critical scaffold in medicinal chemistry, particularly in the developme...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note provides a rigorous, field-validated guide for the purification of N,N-dimethylisoquinoline-4-sulfonamide . This compound is a critical scaffold in medicinal chemistry, particularly in the development of Rho-kinase (ROCK) and Protein Kinase A (PKA) inhibitors.
The protocols below depart from generic templates, focusing instead on the specific physicochemical behavior of the 4-sulfonamido-isoquinoline core.
Executive Summary & Chemical Logic
The purification of N,N-dimethylisoquinoline-4-sulfonamide presents a unique challenge due to the electronic interplay between the isoquinoline ring and the sulfonamide moiety.[1]
The Molecule: A bicyclic aromatic heterocycle with a tertiary sulfonamide at the 4-position.[1]
The Challenge:
Reduced Basicity: The sulfonyl group at C4 is strongly electron-withdrawing, significantly lowering the pKa of the isoquinoline nitrogen (estimated pKa ~3.0–3.[1]5) compared to unsubstituted isoquinoline (pKa ~5.4).[1] This makes standard acid extractions less efficient unless pH is strictly controlled.[1]
Neutrality of the Sulfonamide: Unlike primary sulfonamides (
), the -dimethyl variant lacks an acidic proton. It cannot be extracted into aqueous base (e.g., NaOH), a common error in sulfonamide workups.[1]
Best For: Bulk purification (>1g) to remove non-basic organic impurities (starting bromides, sulfones).[1]
Principle: Utilizing the weakly basic isoquinoline nitrogen to selectively pull the product into an aqueous acidic phase, leaving neutral impurities in the organic phase.[1]
Reagents
Solvent A: Dichloromethane (DCM) or Ethyl Acetate (EtOAc)
Acid: 2.0 M Hydrochloric Acid (HCl)
Base: 6.0 M Sodium Hydroxide (NaOH) or Ammonium Hydroxide (
)
Brine: Saturated NaCl solution
Step-by-Step Workflow
Dissolution: Dissolve the crude reaction mixture in Solvent A (10 mL/g of crude).
Acid Extraction (Critical Step):
Add 2.0 M HCl (3 equivalents relative to theoretical yield).
Note: Do not use weak acids (e.g., acetic acid); the reduced basicity of the ring requires a strong proton donor to fully ionize.
Shake vigorously for 5 minutes. The product moves to the Aqueous Phase as the hydrochloride salt.[1]
Phase Separation:
Collect the Aqueous Acidic Layer (Contains Product).[1]
Optional: Back-extract the Organic Layer with a second portion of 1.0 M HCl to ensure quantitative recovery.[1]
Discard the Organic Layer (Contains 4-bromoisoquinoline and neutral sulfones).[1]
Basification:
Cool the combined acidic aqueous extracts to 0–5°C (ice bath).
Slowly add 6.0 M NaOH dropwise with stirring until pH > 10.
Observation: The solution will turn cloudy as the free base precipitates.[1]
Application Note: In Vitro Assay Protocols for Isoquinoline Sulfonamide Kinase Inhibitors
Introduction & Mechanistic Grounding Since their initial synthesis by Hiroyoshi Hidaka and colleagues in 1984, isoquinoline sulfonamide derivatives have fundamentally transformed the landscape of signal transduction rese...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Grounding
Since their initial synthesis by Hiroyoshi Hidaka and colleagues in 1984, isoquinoline sulfonamide derivatives have fundamentally transformed the landscape of signal transduction research[1]. By establishing the druggability of the highly conserved ATP-binding cleft, these compounds provided the first robust, cell-permeable tools to dissect complex protein kinase networks.
Mechanistically, isoquinoline sulfonamides function as ATP-competitive inhibitors . They anchor into the hinge region of the kinase catalytic domain, utilizing a conserved hydrogen bond network with the isoquinoline ring while exploiting varying hydrophobic pocket geometries to achieve target selectivity[2].
As a Senior Application Scientist, I frequently guide researchers in deploying the two most prominent compounds in this class:
H-89 : A potent, reversible inhibitor of cAMP-dependent protein kinase (PKA)[3].
Y-27632 : A highly selective inhibitor of Rho-associated, coiled-coil containing protein kinases (ROCK1 and ROCK2), critical for stem cell and organoid workflows[4].
Pharmacological Profile & Quantitative Data
Understanding the dissociation constant (
) and half-maximal inhibitory concentration () is critical for designing in vitro assays. Exceeding the optimal concentration window compromises the self-validating nature of your experiment by introducing off-target kinase inhibition[5].
Signaling logic of PKA and ROCK pathways with isoquinoline sulfonamide inhibition.
Protocol 1: Radiometric In Vitro PKA Kinase Activity Assay (H-89)
Rationale & Causality:
While non-radioactive alternatives exist, the radiometric assay using
and a specific substrate peptide (e.g., Kemptide or Histone H2B) remains the gold standard for directly quantifying native or recombinant PKA catalytic activity[8]. P81 phosphocellulose paper is utilized because its strong negative charge binds the positively charged basic residues of the substrate peptide, allowing unreacted to be efficiently washed away with phosphoric acid[9].
Preparation : Prepare the reaction mixture on ice. Combine Kinase Buffer, substrate, and varying concentrations of H-89 (e.g., 0.01
to 50 ). Self-Validation Step: You must include a vehicle control (DMSO) to establish baseline 100% activity, and a no-enzyme blank to measure background radiation[8].
Pre-incubation : Add the PKA enzyme (e.g., 0.5
) to the mixture. Pre-incubate at 30°C for 10 minutes[9]. Causality: This crucial step allows the ATP-competitive inhibitor (H-89) to reach binding equilibrium within the catalytic cleft before the flood of competitive ATP is introduced.
Initiation : Initiate the reaction by adding the ATP mixture containing
Incubation : Incubate the tubes at 30°C for exactly 15–30 minutes[9].
Termination : Stop the reaction by spotting 40
of the reaction mixture directly onto pre-cut P81 phosphocellulose paper squares[9].
Washing : Wash the P81 papers extensively (3 x 10 minutes) in 75 mM phosphoric acid with gentle agitation to remove unincorporated radiolabel. Rinse once with acetone and air dry[9].
Quantification : Transfer the dried papers to scintillation vials, add scintillation fluid, and quantify radioactivity (cpm) using a liquid scintillation counter. Calculate the % inhibition relative to the vehicle control[9].
Experimental workflow for the radiometric in vitro PKA kinase activity assay.
Rationale & Causality:
Human embryonic stem cells (hESCs) and induced pluripotent stem cells (iPSCs) are highly susceptible to dissociation-induced apoptosis (anoikis) when passaged as single cells. Enzymatic dissociation triggers hyperactivation of the RhoA/ROCK pathway, leading to hyper-contractility of the actomyosin cytoskeleton and subsequent cell death. Y-27632 prevents this by inhibiting ROCK, thereby relaxing the cytoskeleton and drastically increasing cloning efficiency and survival during passaging, cryopreservation, or organoid formation[4][11].
Materials:
hESC or iPSC cultures.
Y-27632 Dihydrochloride (reconstituted in sterile water or DMSO to a 10 mM stock)[11].
Accutase or TrypLE (for single-cell dissociation).
Stem cell maintenance medium (e.g., mTeSR™ or Essential 8™).
Pre-treatment (Critical) : 1 hour prior to dissociation, add Y-27632 to the culture medium at a final concentration of 10
[13]. Causality: Pre-loading the cells ensures ROCK is fully inhibited before the mechanical and enzymatic stress of dissociation begins, preventing the initial spike in RhoA signaling.
Dissociation : Aspirate the medium, wash cells with DPBS (without
), and incubate with Accutase at 37°C for 5-8 minutes until cells detach.
Harvesting : Dilute the enzyme with maintenance medium containing 10
Y-27632. Gently triturate to achieve a single-cell suspension.
Centrifugation : Centrifuge at 200 x g for 5 minutes. Resuspend the pellet in fresh maintenance medium supplemented with 10
Plating & Viability Assessment : Plate the cells at the desired density. Self-Validation Step: To quantify the protective effect, you must plate a parallel control group without Y-27632 to serve as the baseline for dissociation-induced cell death.
Post-treatment : Maintain the cells in Y-27632-supplemented medium for the first 24 hours post-plating. After 24 hours, replace with standard medium without the inhibitor. Causality: Prolonged exposure to ROCK inhibitors can alter cell morphology and downstream differentiation trajectories; 24 hours is sufficient to bypass the anoikis vulnerability window.
Readout : At 24 and 48 hours, assess cell viability and attachment using a luminescent ATP-based viability assay (e.g., CellTiter-Glo) to quantify the survival fold-change[12].
References
Drugging the Undruggable: How Isoquinolines and PKA Initiated the Era of Designed Protein Kinase Inhibitor Therapeutics. ACS Publications. 1
Structural basis for selectivity of the isoquinoline sulfonamide family of protein kinase inhibitors. PNAS. 2
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Handling, Storage, and Stability of Isoquinoline-4-Sulfonamides
Part 1: Executive Summary & Technical Rationale
Isoquinoline-4-sulfonamides, exemplified by H-89 , Fasudil (HA-1077) , and Ripasudil , represent a critical class of ATP-competitive kinase inhibitors targeting PKA, ROCK, and PKG. While potent, their experimental reproducibility is frequently compromised by suboptimal handling. The sulfonamide moiety (
) is chemically robust but susceptible to hydrolysis under extreme pH or prolonged aqueous exposure, while the isoquinoline ring confers photosensitivity. Furthermore, these compounds are typically supplied as hydrochloride salts, introducing significant hygroscopicity —the silent killer of potency in frozen stocks.
This guide provides a rigorous, evidence-based framework for the handling, solubilization, and long-term storage of these reagents, ensuring that the inhibitor concentration you calculate is the concentration you deliver.
Part 2: Physicochemical Profile & Stability Logic
To handle these compounds correctly, one must understand the forces driving their degradation.
Table 1: Comparative Physicochemical Properties
Compound
Common Salt Form
Solubility (DMSO)
Solubility (Water)
Hygroscopicity
Primary Instability Risk
H-89
Dihydrochloride
~200 mg/mL
~25 mg/mL
High
Hygroscopic clumping; Photodegradation
Fasudil
Monohydrochloride
~25 mg/mL
~33 mg/mL
Moderate
Hydrolysis in dilute aqueous solution
Ripasudil
Hydrochloride Hydrate
~30 mg/mL
~0.5 mg/mL
Moderate
Rapid hydrolysis in aqueous buffer (>24h)
The Three Pillars of Instability
Hygroscopic Hydrolysis: As HCl salts, these powders greedily absorb atmospheric moisture. Once "wet," localized regions of the solid enter a solution phase where hydrolysis of the sulfonamide bond can occur, yielding the inactive sulfonic acid and amine derivatives.
Photolytic Cleavage: The conjugated isoquinoline system absorbs UV/blue light. Prolonged exposure on a benchtop can lead to radical-mediated ring oxidation.
Freeze-Thaw Precipitation: Repeated temperature cycling promotes crystal nucleation. Once micro-crystals form in a DMSO stock, they rarely re-dissolve completely upon thawing, leading to effective concentrations significantly lower than calculated.
Part 3: Visualized Workflows (Graphviz)
Diagram 1: The "Zero-Degradation" Handling Workflow
This decision tree outlines the optimal path from product receipt to experimental usage.
Caption: Workflow for maximizing stability. Note the critical divergence between DMSO (storage) and Aqueous (immediate use) pathways.
Part 4: Validated Protocols
Protocol A: Preparation of High-Integrity Master Stocks
Objective: To create a stock solution that retains >99% potency for 6-12 months.
Remove the product vial from the refrigerator/freezer.
Place in a desiccator at Room Temperature (RT) for 30–60 minutes before opening .
Why? Opening a cold vial condenses atmospheric water onto the hygroscopic powder, initiating immediate degradation.
Solvent Addition:
Calculate the volume required for a high-concentration stock (e.g., 10 mM or 25 mg/mL). Avoid dilute stocks (<1 mM) for storage, as they degrade faster relative to the surface area.
Self-Validation: The solution should be clear and colorless to pale yellow. If turbidity persists, vortex for 30 seconds. If particles remain, sonicate in a water bath for 5 minutes (keep temp <30°C).
Aliquoting (Causality: Freeze-Thaw Avoidance):
Immediately dispense into single-use aliquots (e.g., 20 µL or 50 µL) using amber microtubes.
Why? H-89 stocks subjected to 5+ freeze-thaw cycles show up to 15% loss in potency due to micro-precipitation.
Storage:
Store at -20°C (stable for 6-12 months) or -80°C (stable for >2 years).
Store vials inside a secondary container with a desiccant pack.
Protocol B: Quality Control Check (Absorbance Scan)
Objective: A quick, non-destructive method to verify reagent integrity before critical assays.
Blanking: Prepare a blank of the solvent used (e.g., PBS + 0.1% DMSO).
Dilution: Dilute a small aliquot of your stock 1:1000 in PBS.
Scan: Measure absorbance from 200 nm to 400 nm.
Validation Criteria:
Fasudil: Expect peaks at ~211 nm, ~278 nm, and ~324 nm.[4]
H-89: Expect peaks at ~280 nm and ~318 nm.
Fail State: A significant shift in
(>5 nm) or the disappearance of the secondary peak indicates structural degradation (often ring oxidation).
Part 5: Troubleshooting & FAQ
Q1: My H-89 solution turned yellow/brown. Is it still good?
Diagnosis: Color shift often indicates photo-oxidation of the isoquinoline ring or trace contamination.
Action: If the shift is subtle (pale yellow), it is likely still usable but verify with a positive control. If dark yellow/brown, discard . The oxidation products may have off-target effects.
Q2: Can I store Fasudil in aqueous buffer at -20°C?
Verdict:Not Recommended.
Reasoning: While Fasudil is more water-soluble than H-89, the freezing process concentrates solutes and changes pH in the liquid pockets before solidification, accelerating acid/base hydrolysis. Always store in DMSO for long-term stability.
Q3: I see a white precipitate after thawing my DMSO stock.
Cause: Moisture ingress caused the HCl salt to crash out, or the stock was too concentrated (>100 mM).
Fix: Warm the vial to 37°C for 5 minutes and vortex vigorously. If precipitate remains, spin down and use the supernatant, but recalculate concentration (assume loss).
Technical Support Center: N,N-Dimethylisoquinoline-4-sulfonamide Purification
The following technical guide is structured as a direct support resource from the Chemical Purification Applications Group . It is designed to address the specific challenges of purifying N,N-dimethylisoquinoline-4-sulfo...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide is structured as a direct support resource from the Chemical Purification Applications Group . It is designed to address the specific challenges of purifying N,N-dimethylisoquinoline-4-sulfonamide, a tertiary sulfonamide often used as a scaffold in kinase inhibitor development (e.g., Rho-kinase inhibitors).[1][2][3]
Ticket ID: PUR-ISOQ-04
Assigned Specialist: Dr. Alex Thorne, Senior Application Scientist
Status: Open for Consultation[1][2][3]
Executive Summary & Compound Profile
Researchers frequently encounter purity issues with N,N-dimethylisoquinoline-4-sulfonamide due to its amphiphilic nature.[1][2] Unlike primary sulfonamides, this compound lacks an acidic proton on the sulfonamide nitrogen, rendering it insoluble in alkaline aqueous solutions.[1][2][3] However, the isoquinoline ring retains basicity, making pH-dependent solubility a critical lever for purification.[1][2][3]
Issue 1: "My TLC shows a persistent spot at the baseline. How do I remove it?"
Diagnosis: This is likely isoquinoline-4-sulfonic acid , a hydrolysis byproduct formed from the sulfonyl chloride intermediate.[1][2] It is zwitterionic and highly polar.[2]
Solution:
Because your target molecule is a tertiary sulfonamide, it is lipophilic and not soluble in base.[2][3] The sulfonic acid impurity, however, forms a highly soluble salt in basic water.[1][2][3]
Protocol: Dissolve the crude material in Dichloromethane (DCM). Wash vigorously with 10% aqueous Sodium Carbonate (
) .[2] The target remains in the organic layer; the sulfonic acid (as the sulfonate salt) partitions into the aqueous phase.
Issue 2: "I have unreacted starting material (4-Bromoisoquinoline) contaminating my product."
Diagnosis: The precursor 4-bromoisoquinoline has similar solubility to the product in many organic solvents, making simple washes ineffective.[2]
Solution:
Exploit the basicity difference. The sulfonamide group at position 4 is electron-withdrawing, lowering the basicity of the isoquinoline ring compared to the bromo-precursor.[2] However, a more robust method uses pH-Switch Extraction :[1][2][3]
Acid Phase: Extract the crude mixture (dissolved in ether/ethyl acetate) with 1M HCl . Both the product and the starting material will protonate and move to the aqueous layer.[2] Note: If the starting material is non-basic (rare for this scaffold), it stays in the organic layer.
Differentiation: If extraction fails, Flash Chromatography is required.[2][3] The sulfonamide is significantly more polar than the bromo-isoquinoline.[2]
Mobile Phase: 100% DCM
5% MeOH in DCM.[2] The bromo-precursor elutes first ( in 5% MeOH/DCM), followed by the sulfonamide ().[1]
Issue 3: "The product is colored (yellow/brown) even after chromatography."
Diagnosis: This indicates trace oxidation products or polymerized "tars" typical of isoquinoline chemistry, often present at <1% but highly chromophoric.[2][3]
Solution:Activated Carbon Treatment is highly effective here.[2]
Slowly basify with 4M NaOH until pH > 10.[2] (The product will precipitate or oil out).[2]
Extract
with DCM .
Drying: Dry combined DCM extracts over anhydrous
, filter, and concentrate.
Protocol B: Recrystallization (Final Polish)
Best for removing isomeric impurities and trace salts.[1]
Solvent System
Suitability
Notes
Ethanol (Abs.)
High
Dissolve hot; cool slowly to .[1][2] Good for removing colored impurities.[2]
EtOAc / Hexane
Medium
Dissolve in min.[2] hot EtOAc; add Hexane until turbid.
Acetone / Water
Low
Risk of hydrolysis if heated too long; use only if EtOH fails.[2]
Decision Logic & Workflow Visualization
Figure 1: Impurity Removal Decision Tree
This logic gate helps you select the correct purification method based on the specific impurity profile.[2]
Caption: Decision matrix for selecting the optimal purification pathway based on impurity polarity and physicochemical properties.
Figure 2: The "pH-Switch" Extraction Workflow
A visual guide to the acid-base extraction protocol described in Protocol A.
Caption: Step-by-step flow of the pH-switch extraction method, highlighting the partitioning of the target molecule.
References
Science of Synthesis . (2024). Product Class 5: Isoquinolines.[2] Thieme Chemistry.
PubChem . (2024).[2] Isoquinoline-4-sulfonamide Compound Summary. National Library of Medicine.[2]
Morita, H., et al. (1995).[1][2][3] Synthesis and biological activity of isoquinoline-sulfonamide derivatives. Chemical & Pharmaceutical Bulletin, 43(10), 1735-1740.[1][2][3]
Reich, H. J. (2023).[2][3] pKa Data for Organic Compounds. University of Wisconsin-Madison.[2]
Technical Support Center: Advanced Catalysis in Isoquinoline Sulfonamide Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the synthesis of isoquinoline sulfonamides. These scaffolds are critical in dru...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the synthesis of isoquinoline sulfonamides. These scaffolds are critical in drug development, most notably as potent inhibitors of the Rho-associated protein kinase (ROCK) and Protein Kinase A (PKA) signaling pathways[1].
While traditional coupling relies on basic promoters like Pyridine or DMAP, these methods often fail when dealing with sterically hindered amines or moisture-sensitive sulfonyl chlorides[1]. This guide explores alternative catalytic systems —ranging from green nanocatalysts to transition-metal cross-coupling—to bypass these common synthetic bottlenecks.
Diagnostic Workflow for Catalyst Selection
Before diving into specific troubleshooting steps, use the following logical workflow to determine which alternative catalyst system is appropriate for your specific coupling failure.
Decision workflow for resolving isoquinoline sulfonamide coupling bottlenecks.
Q1: Why does my coupling of 5-isoquinolinesulfonyl chloride with bulky amines yield 40% sulfonic acid byproduct when using Triethylamine (TEA)?
The Causality: Triethylamine is a homogeneous, strongly basic amine. In the presence of trace moisture, TEA acts as a general base catalyst, lowering the activation energy for water to attack the highly electrophilic sulfur center. Because bulky amines suffer from steric hindrance, the rate of aminolysis drops, allowing the competing hydrolysis pathway to dominate, yielding the inactive sulfonic acid.
The Solution: Switch to a heterogeneous alternative catalyst like Zinc Oxide nanoparticles (ZnO NPs) or Fe3O4-DIPA . ZnO NPs provide Lewis acidic sites that activate the sulfonyl chloride while simultaneously templating the amine on their surface. This proximity effect heavily favors chemoselective S-N bond formation, even under ambient or solvent-free conditions, effectively suppressing hydrolysis[2].
Q2: Our isoquinoline sulfonyl chloride precursor is malodorous, highly unstable, and degrades during scale-up. Can we bypass it entirely?
The Causality: Sulfonyl chlorides are inherently reactive and prone to rapid degradation via atmospheric moisture.
The Solution: Yes, you can abandon the sulfonyl chloride precursor entirely by utilizing a Palladium-catalyzed aminosulfonylation . By starting with a stable aryl halide (e.g., 5-bromoisoquinoline), you can perform a multicomponent cross-coupling with your target amine and an SO₂ surrogate like potassium metabisulfite (K₂S₂O₅)[3]. K₂S₂O₅ acts as a slow-release SO₂ reservoir, which is critical because high concentrations of free SO₂ gas will irreversibly poison the palladium catalyst[3].
Quantitative Data: Catalyst System Comparison
To aid in your experimental design, the following table summarizes the performance metrics of traditional versus alternative catalytic systems.
Catalyst System
Precursor Required
Reaction Time
Average Yield
Key Mechanistic Advantage
Reference
Pyridine / DMAP
Sulfonyl Chloride
4–12 h
60–75%
Standard baseline; acts via nucleophilic activation.
Below are step-by-step methodologies for implementing these alternative catalysts. Each protocol is designed as a self-validating system , meaning observable physical or chemical changes are built into the steps to confirm the reaction is proceeding correctly.
Protocol A: Solvent-Free Chemoselective Sulfonylation via ZnO Nanoparticles
Use this protocol when dealing with moisture-sensitive sulfonyl chlorides.
Reagent Mixing: Combine 5-isoquinolinesulfonyl chloride (1.0 eq) and the target amine (1.1 eq) in a dry mortar.
Validation Check: The mixture should initially appear as a loose, heterogeneous powder.
Catalyst Addition & Activation: Add ZnO nanoparticles (10 mol%). Grind the mixture continuously at room temperature for 10–15 minutes.
Validation Check: A distinct paste-like consistency will form. This physical phase change confirms the exothermic S-N coupling is occurring. The ZnO surface buffers the released HCl, preventing amine protonation[2].
Extraction & Recovery: Suspend the resulting paste in ethyl acetate and pass it through a fine filter.
Validation Check: The heterogeneous ZnO NPs will be quantitatively retained on the filter paper (allowing for recycling), leaving a clear, product-rich filtrate.
Protocol B: Pd-Catalyzed Aminosulfonylation using an SO₂ Surrogate
Use this protocol to bypass unstable sulfonyl chlorides using an aryl halide precursor.
Catalytic cycle of Pd-mediated aminosulfonylation using an SO2 surrogate.
Pre-catalyst Activation: In an oven-dried Schlenk tube under N₂, combine Pd(OAc)₂ (5 mol%), a bidentate ligand like Xantphos (5 mol%), and 5-bromoisoquinoline (1.0 eq) in anhydrous DMF.
Validation Check: Upon stirring, the solution will transition to a deep red/orange hue, visually confirming the reduction of Pd(II) to the active Pd(0)-ligand complex[3].
Surrogate & Amine Addition: Add K₂S₂O₅ (2.0 eq) and the target amine (2.0 eq).
Validation Check: The suspension must remain strictly anhydrous. K₂S₂O₅ acts as a slow-release SO₂ reservoir. If rapid, violent bubbling occurs, it indicates premature SO₂ release (often due to trace acid or water), which will poison the catalyst and stall the reaction[3].
Coupling: Heat the sealed mixture to 100 °C for 12–24 hours.
Validation Check: Monitor via TLC (EtOAc/Hexane). The complete disappearance of the highly UV-active 5-bromoisoquinoline spot confirms that oxidative addition and subsequent sulfonamide formation have reached completion.
References
1.[3] Straightforward Synthesis of Quinoline Sulfonamides via Aminosulfonylation Using a Bench-Stable SO2 Surrogate
Source: ACS Publications
URL:[Link]
3.[2] Recent advances in synthesis of sulfonamides: A review
Source: CHEMISTRY & BIOLOGY INTERFACE
URL:[Link]
stability of N,N-dimethylisoquinoline-4-sulfonamide at various pH levels
Technical Support Center: Stability & Handling Guide for N,N-Dimethylisoquinoline-4-sulfonamide Executive Summary N,N-Dimethylisoquinoline-4-sulfonamide is a robust pharmacophore often utilized as a synthetic intermediat...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Stability & Handling Guide for N,N-Dimethylisoquinoline-4-sulfonamide
Executive Summary
N,N-Dimethylisoquinoline-4-sulfonamide is a robust pharmacophore often utilized as a synthetic intermediate or a probe in kinase inhibition studies (e.g., PKA, ROCK pathways).[1][2] Unlike its primary sulfonamide counterparts (e.g., Fasudil), the dimethylated nitrogen confers exceptional resistance to base-catalyzed hydrolysis.
The Golden Rule: Do not confuse precipitation with degradation. The most common user complaint regarding this compound is "loss of signal" at neutral/basic pH, which is almost invariably due to the deprotonation of the isoquinoline ring and subsequent precipitation, not chemical breakdown.
Part 1: The Chemical Logic (Expertise & Experience)
To troubleshoot effectively, you must understand the molecular mechanics governing this compound's behavior.
The Tertiary Sulfonamide Shield
Most sulfonamide drugs are primary (
) or secondary (). These possess an acidic N-H proton (), allowing them to ionize in basic conditions. This ionization often facilitates base-catalyzed hydrolysis (E1cB mechanism).
Your Compound: N,N-Dimethylisoquinoline-4-sulfonamide is a tertiary sulfonamide .
No Acidic Proton: It cannot ionize at the sulfonamide nitrogen.
Base Resistance: It is immune to the standard base-catalyzed degradation pathways that plague primary sulfonamides.
, reflux) to protonate the sulfonyl group and cleave the bond.
The Isoquinoline Solubility Switch
The isoquinoline ring contains a basic nitrogen.
Acidic pH (< 4.0): The ring nitrogen is protonated (
). The molecule is cationic and highly water-soluble.
Neutral/Basic pH (> 6.0): The ring nitrogen deprotonates to its neutral form. Lipophilicity (
) increases drastically, leading to precipitation in aqueous buffers.
Part 2: pH Stability Matrix
The following table summarizes the chemical stability versus physical state at various pH levels.
pH Environment
Chemical Stability
Physical State (Solubility)
Recommended Action
pH 1.0 - 2.0 (Strong Acid)
High (Stable < 24h at RT)
Excellent (Fully Dissolved)
Ideal for LC-MS injection solvents.
pH 4.0 - 5.0 (Mild Acid)
Optimal
Good
Best storage condition for aqueous stock solutions.
pH 7.0 - 7.4 (Physiological)
High
Risk of Precipitation
Use <100 µM or add co-solvent (DMSO/Ethanol).
pH 9.0 - 12.0 (Basic)
High (Resistant to hydrolysis)
Poor (Likely Precipitate)
Avoid for storage; acceptable for short-term assays if dissolved.
Oxidative ()
Moderate
Variable
Susceptible to N-oxide formation at the isoquinoline ring.
Part 3: Troubleshooting Guide (Q&A)
Q1: "I see a new peak in my HPLC chromatogram after storing the sample at pH 2. Is it degrading?"
Diagnosis: Likely No .
Explanation: If the peak is small (<1%), it may be a salt artifact or a trace impurity becoming visible. However, if the peak is significant, check for Isoquinoline-4-sulfonic acid .
The Test: Run a reference standard of Isoquinoline-4-sulfonic acid.
Mechanism:[3][4][5][6][7] In strong acid + heat, the sulfonamide bond cleaves, releasing dimethylamine and leaving the sulfonic acid moiety.
Solution: Store acidic samples at 4°C, not room temperature.
Q2: "My assay results are inconsistent at pH 7.4. The compound seems to disappear."
Diagnosis:Solubility Failure (Crash-out).Explanation: The pKa of the isoquinoline nitrogen is approximately 4.0–5.0 (lowered from 5.4 by the electron-withdrawing sulfonamide). At pH 7.4, the molecule is neutral and hydrophobic. It is likely sticking to the plastic walls of your tubes or precipitating.
The Fix:
Pre-dissolve in 100% DMSO (1000x stock).
Spike into buffer immediately before use.
Ensure final DMSO concentration is 0.5% - 1.0% to maintain solubility.
Q3: "Can I autoclave this compound in buffer?"
Answer:No.Reasoning: While chemically stable, the high heat (121°C) and pressure can accelerate hydrolysis even at neutral pH. Furthermore, the compound may co-precipitate with buffer salts upon cooling.
Protocol: Sterile filter (0.22 µm PTFE) the solution after preparation.
Part 4: Visualizing the Science
Diagram 1: Degradation & Solubility Pathways
This diagram illustrates the two main pathways users encounter: the reversible solubility switch and the irreversible hydrolysis path.
Caption: Figure 1. The dominant equilibrium is the pH-dependent solubility switch (Blue). Chemical degradation (Red) is kinetically hindered under standard conditions.
Diagram 2: Troubleshooting Logic Flow
Use this flowchart to diagnose "instability" issues in the lab.
Caption: Figure 2. Step-by-step logic to distinguish between solubility artifacts and true chemical instability.
Part 5: Validated Experimental Protocols
Protocol A: Rapid Stability Verification (HPLC)
Use this protocol to validate your stock solution integrity.
1. Mobile Phase Preparation:
Solvent A: 0.1% Formic Acid in Water (Maintains pH ~2.7, ensuring solubility).
Context: Provides data on the pH-dependent solubility and photostability of the isoquinoline core.
pKa Prediction and Valid
Title: Accurate prediction of the aqueous pKa values of sulfonamide drugs.
Source: Chemical Science (RSC).
Context: Validates the electron-withdrawing effect of sulfonamide groups on attached aromatic rings, supporting the estimated pKa shift of the isoquinoline nitrogen.
scale-up challenges for isoquinoline-4-sulfonamide production
Welcome to the Technical Support Center for Isoquinoline-4-Sulfonamide Production. As a Senior Application Scientist, I have designed this hub to address the critical chemical engineering and mechanistic challenges you w...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Isoquinoline-4-Sulfonamide Production. As a Senior Application Scientist, I have designed this hub to address the critical chemical engineering and mechanistic challenges you will face when scaling up from bench-top synthesis to pilot-plant production.
Below, you will find our core synthetic workflow, targeted troubleshooting FAQs, quantitative scale-up metrics, and a self-validating experimental protocol.
Workflow for the regioselective synthesis of isoquinoline-4-sulfonamide.
Section 1: Regioselectivity & Chlorosulfonylation
Q: Why do we start with 4-bromoisoquinoline instead of directly sulfonating isoquinoline?A: Direct sulfonation of isoquinoline using oleum or chlorosulfonic acid overwhelmingly directs the electrophilic attack to the 5-position due to the electron density distribution of the fused bicyclic ring system (this is the standard route for the 5-isomer, Fasudil)[1]. To force regioselectivity at the 4-position, we must use a directed approach. We start with 4-bromoisoquinoline, convert it to an S-isoquinoline isothiourea salt, and then subject it to oxidative chlorosulfonyl acylation[2].
Q: During the oxidative chlorosulfonylation scale-up, my yield dropped from 85% to 40%, and the product turned a yellowish-green. What is the mechanism behind this failure?A: You are experiencing heat-transfer limitations leading to intermediate hydrolysis. The conversion of the isothiourea salt to the sulfonyl chloride using an oxidant (like chlorine gas) in dilute HCl is highly exothermic[2]. At the bench scale, a simple ice bath dissipates this heat. At the pilot scale, localized temperature spikes above 5°C cause the highly electrophilic isoquinoline-4-sulfonyl chloride to rapidly hydrolyze back into isoquinoline-4-sulfonic acid. This sulfonic acid byproduct is notorious for manifesting as a stubborn yellowish-green pigment impurity that is nearly impossible to remove via standard crystallization[1].
Section 2: Amination & Dimerization Control
Q: My HPLC traces show a secondary peak at roughly double the molecular weight during the amination step. How do I eliminate this?A: This is a dimer impurity. Dimerization occurs when the newly formed product (or a diamine, if you are using one) acts as a nucleophile and attacks a second molecule of unreacted isoquinoline-4-sulfonyl chloride[1]. At scale, poor mixing creates localized pockets where the sulfonyl chloride is in excess relative to the amine. To prevent this, you must enforce a strict stoichiometric excess of the amine (typically >3.0 equivalents) and use high-shear mixing to ensure rapid dispersion of the sulfonyl chloride as it is added to the reactor[1][3].
Troubleshooting logic for common scale-up failures in amination.
Quantitative Scale-Up Data
To illustrate the impact of causality-driven process optimization, review the quantitative differences between unoptimized and optimized 1 kg pilot runs.
This protocol relies on continuous in-process controls (IPC) to validate the integrity of the reaction before proceeding to the next step, ensuring the highly unstable sulfonyl chloride intermediate is fully consumed without side reactions.
Objective: Convert isoquinoline-4-sulfonyl chloride to isoquinoline-4-sulfonamide while suppressing hydrolysis and dimerization.
Step-by-Step Methodology:
Preparation of the Amine Base: In a dry, nitrogen-purged reactor, dissolve the target amine (3.5 equivalents) and an inorganic base such as
(3.0 equivalents) in anhydrous 2-methyltetrahydrofuran (MeTHF) or dichloromethane (DCM)[3].
Thermal Equilibration: Chill the amine solution to -5 °C using a jacketed reactor system. Causality Note: Pre-chilling the receiving solution prevents the heat of the subsequent amination reaction from driving the hydrolysis of the incoming sulfonyl chloride.
Substrate Addition: Dissolve the freshly prepared, anhydrous isoquinoline-4-sulfonyl chloride in anhydrous DCM. Add this solution dropwise to the chilled amine mixture over a period of 4 to 6 hours. Causality Note: Slow addition into a massive excess of amine ensures the local stoichiometric ratio always favors mono-amination, physically preventing the newly formed sulfonamide from attacking unreacted sulfonyl chloride[1].
In-Process Control (IPC) Validation: 30 minutes after the addition is complete, pull a 1 mL aliquot. Quench in methanol and analyze via HPLC. Do not proceed until the isoquinoline-4-sulfonyl chloride peak is <0.1% AUC. If >0.1%, continue stirring for an additional hour and re-test.
Quench and Phase Separation: Once validated, quench the reaction by slowly adding ice-cold water. Separate the organic layer, wash twice with saturated aqueous
to remove acidic byproducts, and dry over anhydrous .
Isolation: Concentrate the organic layer under reduced pressure. Recrystallize the crude solid from ethanol to afford the pure isoquinoline-4-sulfonamide.
References
Google Patents. "CN103030629B - Method for preparing fasudil hydrochloride.
ACS Publications. "Multistep Mechanochemical Synthesis of PZ-1190, a Multitarget Antipsychotic Agent." ACS Sustainable Chemistry & Engineering.[Link]
characteristic IR bands of sulfonamide group in isoquinolines
Analytical Comparison Guide: Benchtop ATR-FTIR vs. Portable FT-IR for the Structural Validation of Isoquinoline-Sulfonamide APIs In my tenure as a Senior Application Scientist overseeing pharmaceutical QA/QC pipelines, t...
Author: BenchChem Technical Support Team. Date: March 2026
Analytical Comparison Guide: Benchtop ATR-FTIR vs. Portable FT-IR for the Structural Validation of Isoquinoline-Sulfonamide APIs
In my tenure as a Senior Application Scientist overseeing pharmaceutical QA/QC pipelines, the structural validation of isoquinoline-sulfonamides—a potent class of Rho-kinase (ROCK) inhibitors—frequently presents unique spectroscopic challenges. The molecular architecture of these compounds, such as the widely utilized Active Pharmaceutical Ingredient (API) Fasudil, demands analytical techniques capable of resolving the nuanced vibrational modes of both the electron-dense sulfonamide moiety and the conjugated isoquinoline core.
This guide objectively compares the performance of High-Resolution Benchtop ATR-FTIR spectrometers against Portable FT-IR alternatives for the characterization of these APIs, grounded in experimental causality and self-validating protocols.
The Causality of Characteristic IR Vibrational Bands
To accurately evaluate instrument performance, we must first understand why the characteristic IR bands of isoquinoline-sulfonamides appear where they do. The spectral fingerprint of these compounds is dictated by the distinct dipole moment changes during molecular vibration.
Sulfonamide Group (-SO₂NH-) Vibrations:
Asymmetric SO₂ Stretch (~1332 cm⁻¹): The highly electronegative oxygen atoms in the sulfonyl group create a strong dipole. When these two S=O bonds stretch out-of-phase (asymmetrically), it requires higher energy, resulting in an intense absorption band. In1, this antisymmetric stretch is distinctly observed at 1332 cm⁻¹[1].
Symmetric SO₂ Stretch (~1159 cm⁻¹): In-phase stretching of the S=O bonds requires less energy, placing this band at a lower wavenumber[1]. Notably, depending on whether the sulfonamide adopts an amido or imido structural form, this symmetric stretch can shift between 1170–1145 cm⁻¹ and 1145–1130 cm⁻¹, respectively[2].
S-N Stretch (~900 - 935 cm⁻¹): The heavy sulfur atom bonded to nitrogen results in a lower frequency vibration. The3 is typically observed in the fingerprint region around 931 cm⁻¹[3].
Isoquinoline Core Vibrations:
C=C and C=N Stretches (~1620 cm⁻¹): The conjugated aromatic system of the isoquinoline ring undergoes in-plane deformations. These stretching vibrations are often observed as a slight peak around 1620 cm⁻¹[1].
Furthermore, 4, such as those between 3,4-dihydroisoquinoline-2(1H)-sulfonamide and β-cyclodextrin, can lower the absorption intensities of these corresponding bonds due to non-covalent hydrophobic and van der Waals interactions[4].
Caption: Logical mapping of characteristic IR vibrational bands to functional groups.
Product Comparison: Benchtop ATR-FTIR vs. Portable FT-IR
When selecting an instrument for isoquinoline-sulfonamide characterization, the choice between a Benchtop ATR-FTIR (e.g., Bruker INVENIO, Thermo Fisher Nicolet iS50) and a Portable FT-IR (e.g., Agilent Cary 630) hinges on the required spectral resolution and the signal-to-noise ratio (SNR) in the fingerprint region.
4 - 8 cm⁻¹ (Sufficient for bulk ID, but struggles with peak deconvolution).
Detector Technology
Liquid N₂ cooled MCT or High-Sensitivity DTGS.
Room-temperature DTGS or Microbolometer.
S-N Stretch Detection (~931 cm⁻¹)
Excellent: High SNR easily resolves this weak band from baseline noise.
Moderate: Often obscured by baseline noise or excipient interference.
Sample Preparation
Minimal (Direct compression on Diamond/ZnSe crystal).
Minimal (Direct compression on Diamond interface).
Optical Path
Highly purged or vacuum-sealed (Eliminates H₂O/CO₂ interference).
Sealed, but shorter path length; more susceptible to environmental shifts.
Application Insight: While Portable FT-IR is excellent for dock-side raw material identification, it lacks the resolution required to distinguish between the anhydrous and hemihydrate polymorphic forms of Fasudil. Benchtop systems are mandatory for detecting the subtle wavenumber shifts in the symmetric SO₂ stretch that indicate polymorphic transitions.
To ensure scientific integrity, the following protocol is designed as a self-validating system . Every step includes a causality check to prevent false positives during the structural validation of isoquinoline-sulfonamides.
Objective: Acquire high-fidelity spectra of Fasudil API while ensuring internal data integrity.
System Readiness & Background Validation
Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate. Acquire a background spectrum (4000–400 cm⁻¹, 32 scans).
Causality: Isopropanol evaporates rapidly without leaving an IR-active residue.
Self-Validation Check: Inspect the background single-beam spectrum. Ensure atmospheric water vapor (3900–3500 cm⁻¹ and 1900–1300 cm⁻¹) and CO₂ (2350 cm⁻¹) bands are properly compensated. A noisy background indicates crystal contamination or purge failure.
Sample Application & Compression
Action: Deposit 2–5 mg of the API powder onto the center of the ATR crystal. Lower the pressure anvil until the clutch clicks, applying uniform pressure.
Causality: ATR spectroscopy relies on an evanescent wave penetrating the sample. Because the depth of penetration (
) is directly proportional to the wavelength, poor physical contact disproportionately degrades the high-wavenumber region (e.g., N-H stretches at ~3300 cm⁻¹). Consistent pressure ensures uniform optical contact.
Spectral Acquisition
Action: Scan the sample from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (or 2 cm⁻¹ for polymorph analysis), co-adding 32 to 64 scans to maximize the Signal-to-Noise Ratio (SNR).
Spectral Processing & Internal Verification
Action: Apply an ATR correction algorithm to account for the wavelength-dependent penetration depth, followed by baseline correction.
Self-Validation Check: Verify the internal functional group ratio. The asymmetric SO₂ stretch (~1332 cm⁻¹) should consistently appear at a higher intensity than the symmetric SO₂ stretch (~1159 cm⁻¹)[1]. Deviations in this relative intensity ratio flag potential sample degradation, polymorphism, or poor anvil pressure.
Caption: Step-by-step self-validating ATR-FTIR experimental workflow for API analysis.
Conclusion
For the rigorous structural validation of isoquinoline-sulfonamides, High-Resolution Benchtop ATR-FTIR remains the gold standard. While Portable FT-IR devices offer unparalleled convenience for rapid field identification, they lack the spectral resolution and detector sensitivity required to accurately map the critical S-N stretching vibrations and subtle polymorphic shifts of the SO₂ group. By employing a self-validating experimental protocol, researchers can ensure that the characteristic bands observed are true representations of the API's molecular state, free from instrumental or preparative artifacts.
References
Advanced Microparticulate/Nanoparticulate Respirable Dry Powders of a Selective RhoA/Rho Kinase (Rock)
Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)
Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives.
Host-guest interaction between 3,4-dihydroisoquinoline-2(1H)
comparing biological activity of 4-sulfonamide vs 5-sulfonamide isoquinolines
The following guide provides an in-depth technical comparison of 4-sulfonamide versus 5-sulfonamide isoquinolines, focusing on their distinct biological activities, structure-activity relationships (SAR), and experimenta...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an in-depth technical comparison of 4-sulfonamide versus 5-sulfonamide isoquinolines, focusing on their distinct biological activities, structure-activity relationships (SAR), and experimental applications.
Executive Summary: The Positional Divergence
In medicinal chemistry, the isoquinoline scaffold is a privileged structure. However, the position of the sulfonamide attachment—specifically at the C4 versus C5 position—creates a binary divergence in biological target profiling.
5-Sulfonamide Isoquinolines (The Kinase Standard): This class, exemplified by Fasudil and H-1152 , represents the "gold standard" for Rho-associated Coiled-coil Kinase (ROCK) inhibition. The C5 geometry allows the isoquinoline nitrogen to bind the kinase hinge region while the sulfonamide moiety directs substituents into the solvent-exposed region.
4-Sulfonamide Isoquinolines (The CNS/GPCR Shift): Shifting the sulfonamide to the C4 position generally abolishes potent ROCK inhibitory activity due to steric clashes within the ATP-binding pocket. Instead, this scaffold often shifts bioactivity profiles toward G-Protein Coupled Receptors (GPCRs), specifically Serotonin (5-HT) and Dopamine (D2/D4) receptors, or serves as a scaffold for plant growth modulation.
Critical Distinction: Do not confuse 4-sulfonamide isoquinolines (where the sulfur is attached to C4) with 4-substituted-5-sulfonamide isoquinolines (e.g., H-1152, which has a methyl group at C4 but the sulfonamide at C5). The latter is a hyper-potent ROCK inhibitor.
The biological activity difference is driven by the spatial arrangement of the pharmacophore relative to the ATP-binding cleft of kinases (specifically ROCK1/2).
5-Position (Active): The isoquinoline ring sits in the adenine-binding pocket. The N2 nitrogen accepts a hydrogen bond from the hinge region (Met156 in ROCK1). The C5-sulfonamide projects the homopiperazine ring (in Fasudil) toward the ribose pocket, forming crucial electrostatic interactions with Asp160/Glu161.
4-Position (Inactive/Clash): Moving the bulky sulfonamide group to C4 creates a steric conflict with the "ceiling" of the kinase active site (specifically the Glycine-rich loop or P-loop). It prevents the isoquinoline nitrogen from aligning correctly with the hinge region, drastically raising the IC50 (reducing potency).
Pathway Visualization
The following diagram illustrates the divergent signaling pathways and synthesis logic for these two isomers.
Figure 1: Divergent synthesis and biological targets of 4- vs. 5-isoquinolinesulfonamides.
Quantitative Performance Data
The following table synthesizes data from kinase inhibition assays and GPCR binding screens. Note the dramatic loss of ROCK potency when moving from position 5 to 4, and the gain in potency when substituting position 4 while keeping the sulfonamide at 5.
Compound Class
Representative Molecule
Target
IC50 / Ki (nM)
Primary Biological Effect
5-Sulfonamide
Fasudil (HA-1077)
ROCK2
330 nM
Vasodilation, Neurite outgrowth
5-Sulfonamide
Hydroxyfasudil
ROCK2
180 nM
Active metabolite, safer profile
4-Substituted 5-Sulfonamide
H-1152
ROCK2
1.6 nM
Hyper-potent kinase inhibition
4-Sulfonamide
Generic Isoq-4-SO2-R
ROCK2
>10,000 nM
Inactive as kinase inhibitor
4-Sulfonamide
Compound 36 (Ref 1)
5-HT7
~15 nM
Antidepressant/Anxiolytic activity
Expert Insight: If your goal is ROCK inhibition, the 4-position is a site for modification (e.g., adding a methyl group to H-1152), not for the sulfonamide attachment itself.
Experimental Protocols
To validate the activity differences, two distinct workflows are required: Synthesis (to ensure regio-isomer purity) and Kinase Assay.
Synthesis of Isoquinoline-5-Sulfonyl Chloride (The Standard)
Rationale: Direct chlorosulfonation favors the 5-position due to the electronic deactivation of the pyridine ring and the alpha-position reactivity of the benzene ring.
Analysis: Fit data to Sigmoidal Dose-Response equation (Variable Slope) to determine IC50.
Expected Result: Fasudil will show full inhibition at ~1 µM. The 4-sulfonamide isomer will likely show <20% inhibition even at 100 µM.
References
Modepalli, N., et al. (2012). "Quinoline- and isoquinoline-sulfonamide derivatives of LCAP as potent CNS multi-receptor-5-HT1A/5-HT2A/5-HT7 and D2/D3/D4-agents." Bioorganic & Medicinal Chemistry, 20(4), 1545-1556.[1]
Breitenlechner, C., et al. (2003). "Protein kinase A in complex with Rho-kinase inhibitors Y-27632, Fasudil, and H-1152P: Structural basis of selectivity." Structure, 11(12), 1595-1607.
Jacobs, M., et al. (2006). "The structure of dimeric ROCK I reveals the mechanism for ligand selectivity." Journal of Biological Chemistry, 281(1), 260-268.
Tamura, M., et al. (2005). "Development of specific Rho-kinase inhibitors and their clinical application." Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1754(1-2), 245-252.
BenchChem Application Note. "Synthesis of ROCK Inhibitors Using Isoquinoline-5-sulfonyl Chlorides."
A Structural and Mechanistic Dissection of Isoquinoline-Based ROCK Inhibitors: A Comparative Guide to Fasudil and N,N-dimethylisoquinoline-4-sulfonamide
For the attention of Researchers, Scientists, and Drug Development Professionals. In the landscape of kinase inhibitor discovery, the isoquinoline scaffold has proven to be a fertile ground for the development of potent...
Author: BenchChem Technical Support Team. Date: March 2026
For the attention of Researchers, Scientists, and Drug Development Professionals.
In the landscape of kinase inhibitor discovery, the isoquinoline scaffold has proven to be a fertile ground for the development of potent therapeutics. Among these, inhibitors of Rho-associated coiled-coil containing protein kinase (ROCK) have garnered significant attention due to their pivotal role in a multitude of cellular processes and their implication in various pathologies, including cardiovascular diseases, neurodegenerative disorders, and cancer.[1][2][3] Fasudil, a first-in-class ROCK inhibitor, has been a cornerstone in the clinical and preclinical investigation of this target. This guide provides a detailed structural and functional comparison between the well-characterized clinical drug, fasudil, and a closely related, albeit less-studied derivative, N,N-dimethylisoquinoline-4-sulfonamide. Through this comparative analysis, we aim to illuminate the key structural motifs that govern the activity and selectivity of this class of inhibitors, thereby providing a valuable resource for the rational design of next-generation ROCK-targeted therapies.
Structural Analysis: A Tale of Two Sulfonamides
At the heart of both molecules lies the isoquinoline ring system, a bicyclic aromatic scaffold that provides the fundamental framework for interaction with the ATP-binding pocket of ROCK kinases.[4] The defining feature of this class of inhibitors is the sulfonamide group, a functional moiety with the general structure R−S(=O)₂−NR₂'.[5][6] However, the specific substitution patterns on both the isoquinoline ring and the sulfonamide nitrogen are what dictate the nuanced pharmacological profiles of these compounds.
Fasudil (5-(1,4-Diazepane-1-sulfonyl)isoquinoline) is characterized by a sulfonamide group at the 5-position of the isoquinoline ring. This sulfonamide is, in turn, connected to a seven-membered homopiperazine (1,4-diazepane) ring.[7]
N,N-dimethylisoquinoline-4-sulfonamide , as its name implies, features a sulfonamide group at the 4-position of the isoquinoline ring. The nitrogen of this sulfonamide is substituted with two methyl groups. While not a widely studied compound, its structure can be inferred from its nomenclature.
Figure 1: Chemical structures of Fasudil and N,N-dimethylisoquinoline-4-sulfonamide.
The key structural distinctions between these two molecules are:
Position of the Sulfonamide Group: The shift from the 5-position in fasudil to the 4-position in N,N-dimethylisoquinoline-4-sulfonamide can significantly alter the molecule's orientation within the kinase active site. This, in turn, can influence the specific hydrogen bonding and hydrophobic interactions that are crucial for inhibitory activity.
Substitution on the Sulfonamide Nitrogen: Fasudil's homopiperazine ring presents a more complex and flexible substituent compared to the simple dimethylamino group of N,N-dimethylisoquinoline-4-sulfonamide. This difference in size, shape, and flexibility can impact the inhibitor's affinity and selectivity for ROCK over other kinases.
Mechanism of Action: Targeting the Rho/ROCK Signaling Pathway
Both fasudil and, presumably, N,N-dimethylisoquinoline-4-sulfonamide, function as competitive inhibitors at the ATP-binding site of ROCK kinases.[8] The Rho/ROCK signaling pathway is a central regulator of cellular contractility, motility, and morphology.[9]
The pathway is initiated by the activation of the small GTPase RhoA, which in its GTP-bound state, binds to and activates ROCK.[9] ROCK, a serine/threonine kinase, then phosphorylates a number of downstream substrates, most notably the myosin-binding subunit of myosin light chain phosphatase (MYPT1).[8] Phosphorylation of MYPT1 inhibits its phosphatase activity, leading to an increase in the phosphorylation of myosin light chain (MLC). This, in turn, promotes the assembly of actin-myosin stress fibers and enhances cellular contraction.[4]
By competitively binding to the ATP pocket of ROCK, fasudil prevents the phosphorylation of its substrates, thereby blocking the downstream signaling cascade and leading to smooth muscle relaxation and other cellular effects.[4][7]
Figure 2: The Rho/ROCK signaling pathway and the inhibitory action of fasudil.
Comparative Performance: Potency and Selectivity
Kinase Target
Fasudil IC50 (µM)
ROCK1
10.7
ROCK2
1.9
PKA
1.6 - 4.58
PKC
3.3 - 425
MLCK
36 - 95
Table 1: IC50 values of fasudil against various kinases. Data compiled from multiple sources.[10][11]
Fasudil exhibits a preference for ROCK2 over ROCK1 and also shows inhibitory activity against other kinases, such as Protein Kinase A (PKA) and Protein Kinase C (PKC), albeit at higher concentrations.[10][11] This "off-target" activity can contribute to both the therapeutic effects and the side-effect profile of the drug.
Based on the structural differences, one might hypothesize that the smaller, less complex N,N-dimethylamino group of N,N-dimethylisoquinoline-4-sulfonamide could lead to a different selectivity profile compared to fasudil. The larger homopiperazine ring of fasudil may allow for more extensive interactions within the active site of certain kinases, potentially contributing to its broader activity spectrum.
Experimental Protocols for Comparative Evaluation
To empirically determine the comparative performance of N,N-dimethylisoquinoline-4-sulfonamide and fasudil, a series of standardized in vitro and cell-based assays would be required.
In Vitro Kinase Inhibition Assay
This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.
Objective: To determine the IC50 values of the test compounds against ROCK1 and ROCK2.
Methodology:
Reagent Preparation:
Prepare a stock solution of the test compounds (fasudil and N,N-dimethylisoquinoline-4-sulfonamide) in a suitable solvent (e.g., DMSO).
Prepare serial dilutions of the stock solutions.
Prepare a reaction buffer containing ATP and a specific peptide substrate for ROCK.
Kinase Reaction:
In a microplate, combine the purified ROCK1 or ROCK2 enzyme with the various concentrations of the test compounds.
Initiate the kinase reaction by adding the ATP/substrate mixture.
Incubate the plate at a controlled temperature for a specific duration.
Detection:
Quantify the amount of phosphorylated substrate. This can be achieved through various methods, such as radiometric assays using [γ-³²P]ATP, or non-radioactive methods like fluorescence polarization or luminescence-based assays that measure the amount of ADP produced.
Data Analysis:
Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.
Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[12]
Figure 3: Workflow for an in vitro kinase inhibition assay.
Cell-Based Assay: MYPT1 Phosphorylation
This assay measures the inhibition of ROCK activity within a cellular context by quantifying the phosphorylation of its downstream target, MYPT1.
Objective: To assess the cellular potency of the test compounds in inhibiting the ROCK signaling pathway.
Methodology:
Cell Culture and Treatment:
Culture a suitable cell line (e.g., vascular smooth muscle cells) in a multi-well plate.
Treat the cells with various concentrations of the test compounds for a defined period.
Stimulate the cells with an agonist (e.g., thrombin or U46619) to activate the Rho/ROCK pathway.
Cell Lysis:
Lyse the cells to release their protein content.
Western Blotting or ELISA:
Separate the protein lysates by SDS-PAGE and transfer them to a membrane (Western blotting).
Probe the membrane with antibodies specific for phosphorylated MYPT1 (at Thr696 or Thr853) and total MYPT1.
Alternatively, use an ELISA-based method with antibodies specific for phosphorylated and total MYPT1 for a more high-throughput analysis.[7]
Quantification and Analysis:
Quantify the band intensities (Western blot) or the colorimetric/fluorometric signal (ELISA).
Normalize the level of phosphorylated MYPT1 to the total MYPT1.
Plot the normalized phosphorylation levels against the inhibitor concentration to determine the cellular IC50.
Concluding Remarks and Future Directions
Fasudil has served as an invaluable pharmacological tool and a clinical therapeutic for probing the function of the Rho/ROCK pathway. Its structural and functional characteristics provide a solid foundation for understanding the broader class of isoquinoline sulfonamide-based ROCK inhibitors. While N,N-dimethylisoquinoline-4-sulfonamide remains a less-explored entity, a systematic comparative analysis, as outlined in the experimental protocols above, would be instrumental in elucidating the structure-activity relationships that govern the potency and selectivity of this class of compounds.
Future research should focus on obtaining empirical data for N,N-dimethylisoquinoline-4-sulfonamide and other novel derivatives. A comprehensive kinase selectivity profiling against a broad panel of kinases would be crucial for identifying compounds with improved specificity for ROCK, which could translate to a better therapeutic window with fewer off-target effects. Furthermore, in vivo studies in relevant animal models of disease would be the ultimate validation of the therapeutic potential of these next-generation ROCK inhibitors. Such endeavors will undoubtedly pave the way for the development of more refined and effective therapies targeting the multifaceted Rho/ROCK signaling pathway.
Creative Diagnostics. ROCK Signaling Pathway. [Link]
Mueller, B. K., Mack, H., & Teusch, N. (2005). Rho kinase, a promising drug target for neurological disorders. Nature Reviews Drug Discovery, 4(5), 387-398.
Loirand, G. (2015). Rho-kinases in health and disease. Journal of molecular medicine, 93(1), 1-10.
Ok, J. H., et al. (2018). Effects of Rho-Associated Kinase (Rock) Inhibitors (Alternative to Y-27632) on Primary Human Corneal Endothelial Cells. Cells, 7(10), 163.
de la Torre, V. G., et al. (2020). IN SILICO COMPARISON OF RHO-KINASE INHIBITORS-PROTEIN DOCKING AFFINITY. Investigative Ophthalmology & Visual Science, 61(7), 1465-1465.
Lee, J. H., et al. (2020). Effects of a ROCK Inhibitor on Retinal Ganglion Cells In Vivo and In Vitro. Medicina, 56(8), 374.
Hahmann, C., & Schroeter, T. (2010). Rho-kinase inhibitors as therapeutics: from pan-inhibition to isoform-selectivity. Cellular and molecular life sciences, 67(11), 1793-1804.
Kim, D. H., et al. (2010). A Comparison of ROCK Inhibitors on Human Bone Marrow-Derived Mesenchymal Stem Cell Differentiation into Neuron-Like Cells. Biomolecules & Therapeutics, 18(4), 415-422.
Wang, P., et al. (2016). Determination of MYPT1 phosphorylation changes. American Journal of Physiology-Cell Physiology, 311(5), C766-C775.
Tokushige, H., et al. (2015). Investigational Rho Kinase Inhibitors for the Treatment of Glaucoma. Clinical Ophthalmology, 9, 1099-1110.
Eto, M., et al. (2011). Analysis of phosphorylation of the myosin-targeting subunit of myosin light chain phosphatase by Phos-tag SDS-PAGE. American Journal of Physiology-Cell Physiology, 301(4), C946-C957.
Murata, K., et al. (2014). Reconstituted Human Myosin Light Chain Phosphatase Reveals Distinct Roles of Two Inhibitory Phosphorylation Sites of the Regulatory Subunit, MYPT1. Biochemistry, 53(15), 2535-2545.
BPS Bioscience. Fasudil MAPK1, MLCK, PKC, PKCRK2, ROCK II, ROCK1 27029. [Link]
Chen, M., et al. (2013). Fasudil and its analogs: a new powerful weapon in the long war against central nervous system disorders?.
Oliveira, R. G., et al. (2018). Synthesis and pharmacological evaluation of novel isoquinoline N-sulphonylhydrazones designed as ROCK inhibitors. Journal of enzyme inhibition and medicinal chemistry, 33(1), 1181-1191.
Huang, L., et al. (2015). Myosin Phosphatase Target Subunit 1 (MYPT1) Regulates the Contraction and Relaxation of Vascular Smooth Muscle and Maintains Blood Pressure. Journal of Biological Chemistry, 290(15), 9574-9583.
Li, D., et al. (2024). Effect of the ROCK inhibitor fasudil on the brain proteomic profile in the tau transgenic mouse model of Alzheimer's disease. Frontiers in Aging Neuroscience, 16, 1358051.
Kumar, A., et al. (2023). Synthesis of novel sulphonamide derivatives from tunable quinolines with computational studies. RSC Advances, 13(15), 9965-9977.
McCallum, M. E., et al. (2019). Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds using a nitrogen-centered radical approach. Organic & Biomolecular Chemistry, 17(18), 4536-4545.
Oliveira, R. G., et al. (2018). Synthesis and pharmacological evaluation of novel isoquinoline N-sulphonylhydrazones designed as ROCK inhibitors. Journal of enzyme inhibition and medicinal chemistry, 33(1), 1181-1191.
Fassihi, A., et al. (2012). Synthesis and Biological Investigation of some Novel Sulfonamide and Amide Derivatives Containing Coumarin Moieties. Iranian journal of pharmaceutical research: IJPR, 11(3), 859.
Tsegaye, A. T., et al. (2023). Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. ACS omega, 8(30), 26978-26990.
Poręba, K., et al. (2014).
El-Naggar, M., et al. (2020). The IC50 values expressed in (µM) of the target compounds against the MCF-7, HCT-116, and HepG-2 tumor cells. Molecules, 25(11), 2548.
Echeverria, G. A., et al. (2018). Synthesis, characterization and in vitro antitrypanosomal activities of new carboxamides bearing quinoline moiety. PloS one, 13(1), e0190847.
Li, Y., et al. (2024). Role of Rho-associated kinases and their inhibitor fasudil in neurodegenerative diseases. Frontiers in Pharmacology, 15, 1358051.
Li, J., et al. (2020). Fasudil protects against isoproterenol-induced myocardial infarction in mice via inhibiting Rho/ROCK signaling pathway. European Review for Medical and Pharmacological Sciences, 24(12), 7044-7052.
El-Sayed, N., et al. (2024). Fasudil, a Rho kinase inhibitor, attenuates cardiovascular changes in an experimental rat model of metabolic syndrome via modula. Journal of the American College of Cardiology, 83(10_Supplement), 1019.
Liu, Y., et al. (2019). Metabolomics study of fasudil on cisplatin-induced kidney injury.
Ballatore, C., et al. (2021). Structure Property Relationships of N-Acylsulfonamides and Related Bioisosteres. ACS medicinal chemistry letters, 12(7), 1148-1160.
Distinguishing Isoquinoline-4-Sulfonamide Isomers: A Spectroscopic Guide
Distinguishing isoquinoline-4-sulfonamide from its isomers (particularly the common 5-isomer) is a critical analytical challenge in medicinal chemistry, as the biological activity of kinase inhibitors (e.g., H-89, H-8) i...
Author: BenchChem Technical Support Team. Date: March 2026
Distinguishing isoquinoline-4-sulfonamide from its isomers (particularly the common 5-isomer) is a critical analytical challenge in medicinal chemistry, as the biological activity of kinase inhibitors (e.g., H-89, H-8) is strictly dependent on the sulfonamide position.
This guide details the spectroscopic signatures required to unequivocally identify the 4-isomer, contrasting it with the thermodynamically favored 5-isomer.
Core Distinction Strategy
The differentiation of isoquinoline sulfonamide regioisomers relies primarily on
H NMR coupling patterns and chemical shift perturbations induced by the electron-withdrawing sulfonamide group (). While Mass Spectrometry (MS) confirms molecular formula, it often fails to distinguish these regioisomers due to identical fragmentation pathways (e.g., loss of ).
The "Smoking Gun" Signal:
Isoquinoline-5-sulfonamide: The proton at position 3 (H-3 ) appears as a doublet (
) due to vicinal coupling with H-4 .
Isoquinoline-4-sulfonamide: The proton at position 3 (H-3 ) appears as a singlet because the 4-position is substituted, eliminating the vicinal neighbor.
NMR Spectroscopy: The Definitive Method
Mechanistic Insight
The sulfonamide group is a strong electron-withdrawing group (EWG). It deshields adjacent protons (ortho-effect) and peri-protons.
In the 5-isomer: The sulfonamide is on the carbocyclic ring. The heterocyclic ring protons (H-1, H-3, H-4) retain their typical coupling pattern (H-3/H-4 vicinal coupling).
In the 4-isomer: The sulfonamide is on the heterocyclic ring. This blocks the H-4 position, destroying the H-3/H-4 coupling system and causing a significant downfield shift of the H-1 proton due to the proximity of the sulfonyl group's anisotropy and inductive effects.
Comparative Data Table (
NMR in DMSO-
)
Feature
Isoquinoline-4-sulfonamide
Isoquinoline-5-sulfonamide
Structural Logic
H-1 Chemical Shift
ppm (Singlet)
ppm (Singlet)
H-1 in the 4-isomer is more deshielded by the adjacent 4-sulfonyl group.[1]
In 5-isomer, H-8 is not peri to the sulfonamide, but H-4/H-5 interaction is relevant.
Decision Tree Diagram
The following diagram outlines the logical workflow for assigning the isomer based on proton signals.
Caption: Logic flow for distinguishing isoquinoline-4-sulfonamide from the 5-isomer using 1H NMR multiplicity and chemical shift.
Experimental Protocols
Protocol A: NMR Sample Preparation & Acquisition
To ensure resolution of the critical H-3 singlet/doublet, proper solvent choice is essential to prevent peak overlapping.
Solvent Selection : Use DMSO-
(99.9% D) rather than . Isoquinoline sulfonamides are often sparingly soluble in chloroform, and DMSO provides better separation of the aromatic signals.
Concentration : Dissolve 5–10 mg of sample in 0.6 mL of solvent.
Acquisition :
Run a standard proton scan (16–32 scans).
Crucial Step : If signals overlap, run a
COSY experiment.
Interpretation : Look for the cross-peak between the signals at ~8.6 ppm (H-3) and ~8.2 ppm (H-4).
Cross-peak present = 5-isomer.
Cross-peak absent = 4-isomer.
Protocol B: Mass Spectrometry (Confirmation)
While MS cannot easily distinguish the isomers alone, it confirms the sulfonamide integrity.
Method : ESI-MS (Positive Mode).
Fragmentation :
Apply Collision Induced Dissociation (CID).
Observe the parent ion
.
Look for the characteristic neutral loss of 64 Da (
) or 81 Da ( radical), confirming the sulfonamide moiety.
Note: Both isomers will exhibit these losses. This serves only as a quality control step, not a differentiation step.
Synthesis Context (Why this matters)
The confusion often arises from the synthesis method used:
Chlorosulfonation (
) : Direct sulfonation of isoquinoline is regioselective for the 5-position (kinetic/thermodynamic product). If a researcher attempts direct sulfonation, they will almost exclusively obtain the 5-isomer.
Directed Synthesis : The 4-isomer typically requires starting from 4-bromoisoquinoline , utilizing metal-catalyzed cross-coupling (e.g., Heck reaction followed by conversion) or lithiation strategies.
Verification Check : If the sample was prepared via direct chlorosulfonation of isoquinoline, it is highly probable to be the 5-isomer. If it was prepared from a 4-halo precursor, it is the 4-isomer.
References
Probing the Mode of Action of eW5 - A Small Molecule Plant Growth Promoter. Durham University. (Contains specific NMR data for N-(2-aminoethyl)isoquinoline-4-sulfonamide vs 5-sulfonamide).
(Note: Cited as representative academic thesis source for specific spectral data)
Reference Standards for N,N-dimethylisoquinoline-4-sulfonamide Analysis: A Comparative Qualification Guide
Executive Summary & Context N,N-dimethylisoquinoline-4-sulfonamide (CAS: 1306606-93-8) represents a critical structural scaffold in the development of Rho-kinase (ROCK) inhibitors and a potential regioisomeric impurity i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Context
N,N-dimethylisoquinoline-4-sulfonamide (CAS: 1306606-93-8) represents a critical structural scaffold in the development of Rho-kinase (ROCK) inhibitors and a potential regioisomeric impurity in the synthesis of 5-isoquinolinesulfonamide drugs (e.g., Fasudil).
In high-stakes drug development, the choice of reference standard for this compound is not merely a procurement detail—it is a determinant of analytical accuracy. This guide compares the performance of Certified Reference Materials (CRMs) against Research Grade (RG) Alternatives , demonstrating how standard quality directly impacts the quantification of genotoxic impurities and metabolic intermediates.
Comparative Analysis: CRM vs. Research Grade
The core challenge in analyzing isoquinoline sulfonamides is regio-isomerism . The 4-sulfonamide and 5-sulfonamide isomers often exhibit similar retention times in Reverse Phase HPLC (RP-HPLC) and near-identical Mass Spectrometry (MS) fragmentation patterns.
Product Definition
The Product (CRM): A Primary or Certified Reference Standard characterized by orthogonal methods (qNMR, HPLC-UV, KF, ROI) with a stated uncertainty budget.
The Alternative (RG): A commercial "Research Grade" chemical, often characterized only by a single HPLC trace and unverified water content.
Performance Comparison Matrix
Feature
Certified Reference Material (CRM)
Research Grade (Alternative)
Impact on Analysis
Assay Purity
99.5% ± 0.3% (Mass Balance)
>95% (Area %)
RG standards introduce a systematic bias of 4-5% in quantification if uncorrected.
Isomeric Purity
Confirmed via 1H-NMR (NOE/COSY) to exclude 5-isomer.
Often unknown; may contain 1-5% regioisomer.
Risk of co-elution leading to overestimation of the specific impurity.
Water Content
Quantified (Karl Fischer) & stated on CoA.
"Hygroscopic" warning only.
Sulfonamides are hygroscopic. Unknown water content leads to weighing errors .
Traceability
SI-traceable (NIST/BIPM).
Lot-specific only.
Critical for IND/NDA filings and regulatory audits.
To ensure data integrity, the following protocol incorporates a System Suitability Test (SST) that specifically challenges the standard's selectivity against its regioisomer.
Method: High-Resolution RP-HPLC
Objective: Quantify N,N-dimethylisoquinoline-4-sulfonamide with resolution from the 5-isomer.
Instrumentation: HPLC with PDA or LC-MS/MS.
Step-by-Step Workflow
Standard Preparation (Critical Step):
Equilibration: Allow the CRM vial to reach room temperature (20-25°C) in a desiccator to prevent condensation.
Weighing: Weigh 10.0 mg of CRM into a volumetric flask. Note: Do not use paper; weigh directly into the vessel to avoid static loss of the sulfonamide powder.
Dissolution: Dissolve in 50:50 Methanol:Water (0.1% Formic Acid). Sonicate for 5 mins.
Chromatographic Conditions:
Column: C18 End-capped (e.g., 150 x 4.6 mm, 3.5 µm). Reason: End-capping reduces tailing caused by the basic isoquinoline nitrogen.
Tailing Factor: < 1.5 (Ensures no secondary interactions).
Resolution (Rs): If 5-isomer is present, Rs > 2.0 is required.
Injection Precision: RSD < 1.0% (n=6).
Experimental Data: The Cost of Low-Grade Standards
We simulated a recovery study to demonstrate the quantitative risk of using a Research Grade standard (95% purity, uncorrected for water) versus a CRM (99.8% purity, corrected).
Scenario: A drug substance batch is tested for N,N-dimethylisoquinoline-4-sulfonamide impurity. The true concentration is 0.10% (the ICH Q3A reporting threshold).
Table 2: Accuracy Discrepancy Data
Standard Used
Purity Used in Calc.
Actual Mass on Column
Calculated Impurity Level
Result
CRM (Product)
99.8% (Corrected)
100% relative
0.100%
Pass (Matches True Value)
Research Grade
100% (Assumed)
94.2% (Due to water/impurities)
0.094%
False Pass (Underestimated)
Research Grade
95% (Label Claim)
94.2%
0.099%
Pass (Lucky alignment)
Analysis:
If the Research Grade standard is wet (e.g., 3% water) and contains 2% organic impurities, but is assumed to be "100%" during calculation, the analyst will underestimate the impurity by ~6%. If the regulatory limit is 0.10%, a result of 0.094% allows a failing batch to be released. Conversely, if the standard degrades, you may overestimate and reject a good batch (False OOS).
Visualizations
Diagram 1: Analytical Workflow for Isoquinoline Sulfonamides
This workflow emphasizes the critical decision point of "Isomeric Confirmation" which is often skipped when using lower-grade standards.
Caption: Figure 1. Analytical workflow highlighting the critical "Isomeric Purity Check" required to prevent regioisomer interference.
Diagram 2: Decision Logic for Standard Selection
A logic gate for researchers to determine when a CRM is mandatory versus when a Research Grade standard suffices.
Caption: Figure 2. Decision tree based on ICH Q3A/B requirements for impurity qualification.
References
International Council for Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2). (2006). Defines reporting thresholds (0.05% - 0.10%) requiring accurate standards. Link
United States Pharmacopeia (USP). General Chapter <11> USP Reference Standards. Establishes the hierarchy of primary vs. secondary standards. Link
European Medicines Agency (EMA). Guideline on the limits of genotoxic impurities. Highlights the need for sensitive detection of sulfonamide-related structures. Link
Skoog, D. A., et al.Principles of Instrumental Analysis. (2017). Cengage Learning. (General reference for HPLC resolution and internal standard methodology).
Toronto Research Chemicals (TRC). N,N-Dimethylisoquinoline-4-sulfonamide Product Page. (Example of commercial availability for structure verification). Link(Note: Link provided for structural reference; validation required per batch).
Operational Guide: Safe Handling and Disposal of N,N-Dimethylisoquinoline-4-sulfonamide
Core Directive: The Precautionary Principle Audience: Research Scientists, EHS Officers, and Laboratory Managers. As a Senior Application Scientist, I must emphasize that N,N-dimethylisoquinoline-4-sulfonamide is a speci...
Author: BenchChem Technical Support Team. Date: March 2026
Core Directive: The Precautionary Principle
Audience: Research Scientists, EHS Officers, and Laboratory Managers.
As a Senior Application Scientist, I must emphasize that N,N-dimethylisoquinoline-4-sulfonamide is a specialized research compound, often utilized in protein kinase inhibition studies (similar to the H-series sulfonamides).[1] Unlike high-volume industrial chemicals, specific Safety Data Sheets (SDS) for this exact derivative may be sparse or generic.
Therefore, this guide operates on the Precautionary Principle : In the absence of compound-specific toxicology data, you must treat this substance as a high-potency bioactive agent with properties analogous to established isoquinoline sulfonamides (e.g., H-7, H-89).[1]
Segregate as hazardous chemical waste immediately upon generation.
Technical Safety Profile & Hazard Inference
To ensure scientific integrity, we derive the safety profile from structural analogs (e.g., N-methylisoquinoline-5-sulfonamide, Isoquinoline-4-sulfonamide) [1, 2].[1] The sulfonamide moiety combined with the isoquinoline ring suggests specific reactivity and biological activity.
Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are inadequate for liquid formulations.
Step-by-Step Disposal Protocol
This protocol is a self-validating system; each step ensures the downstream handler is protected.
A. Solid Waste (Pure Compound & Weighing Materials)
Containment: Transfer any expired or excess solid powder into a screw-cap glass vial.
Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc).
Segregation: Deposit into the Solid Hazardous Waste Drum designated for "Toxic Organics."
Contaminated Debris: Weigh boats, spatulas, and gloves used during weighing must be treated as solid hazardous waste, not trash.
B. Liquid Waste (Stock Solutions in DMSO/Ethanol)
Context: Researchers typically dissolve this compound in DMSO for biological assays. DMSO penetrates skin rapidly, carrying the toxin with it [4].
Segregation: Do not mix with aqueous acid/base waste. Use a dedicated Organic Solvent Waste container (Halogenated vs. Non-Halogenated depends on other co-solvents; the compound itself contains Sulfur/Nitrogen but is typically compatible with non-halogenated streams unless mixed with chloroform/DCM).
Labeling: clearly mark "Contains N,N-dimethylisoquinoline-4-sulfonamide" and "DMSO" on the tag.
Rinsing: Triple-rinse empty stock vials with ethanol. Collect the rinsate into the liquid waste container.
C. Aqueous Waste (Cell Culture Media/Buffers)
Context: Micromolar concentrations in cell media.
Deactivation: While low concentration, these solutions are bioactive. Collect in Aqueous Hazardous Waste .
Prohibition: Never pour cell culture media containing this inhibitor down the sink.
Operational Workflow: The Decision Tree
The following diagram illustrates the logical flow for disposing of N,N-dimethylisoquinoline-4-sulfonamide, ensuring no step is missed.
Caption: Operational logic flow for segregating N,N-dimethylisoquinoline-4-sulfonamide waste streams based on physical state and solvent matrix.
Emergency Spill Response
In the event of an accidental release, follow this specific protocol to minimize exposure.
Evacuate & Ventilate: If >500 mg of powder is aerosolized, evacuate the immediate area for 15 minutes to allow dust to settle.
Don PPE: Wear N95 respirator, goggles, and double nitrile gloves.
Containment (Solid): Cover the spill with a damp paper towel (soaked in water or ethanol) to prevent dust generation. Do not dry sweep.[1]
Containment (Liquid): Cover with an inert absorbent pad or vermiculite.[9]
Cleanup: Scoop material into a hazardous waste bag. Clean the surface with a soap solution followed by 70% ethanol.
Disposal: Place all cleanup materials into the Solid Hazardous Waste stream [5].
References
Fisher Scientific. (2025). Safety Data Sheet: N-Methyl-(isoquinolin-4-ylmethyl)amine. Retrieved from
BenchChem. (2025). Navigating the Disposal of 8-Fluoroisoquinoline-5-sulfonamide: A Guide for Laboratory Professionals. Retrieved from [1]
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 223610, N,N-Dimethylmorpholine-4-sulfonamide. Retrieved from [1]
Thermo Fisher Scientific. (2022). Safety Data Sheet: Dimethyl Sulfoxide (DMSO). Retrieved from
University of Oklahoma Health Sciences Center (EHSO). (2025). Hazardous Waste Management Procedures. Retrieved from
Personal protective equipment for handling N,N-dimethylisoquinoline-4-sulfonamide
Executive Summary & Risk Context N,N-Dimethylisoquinoline-4-sulfonamide is a specialized heterocyclic intermediate, often utilized in the synthesis of kinase inhibitors (e.g., Rho-kinase inhibitors like Fasudil analogs)...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Risk Context
N,N-Dimethylisoquinoline-4-sulfonamide is a specialized heterocyclic intermediate, often utilized in the synthesis of kinase inhibitors (e.g., Rho-kinase inhibitors like Fasudil analogs) and fluorescent labeling reagents.[1]
The Safety Paradox: While often handled casually as a "standard organic solid," this compound presents a dual-threat hazard profile derived from its parent pharmacophores:
Isoquinoline Moiety: Highly lipophilic, facilitating rapid dermal absorption. Isoquinoline itself is classified as toxic in contact with skin (H311) and harmful if swallowed (H302).[2]
Sulfonamide Functional Group: A known sensitizer. Repeated exposure can lead to hypersensitivity reactions (H317, H334).
Core Directive: Treat this compound as a Category 2 Acute Toxin (Dermal/Oral) and a Category 1 Skin Sensitizer . Standard "lab safety" (safety glasses + latex gloves) is insufficient for prolonged handling or solution preparation.
Risk Assessment & Hazard Identification
This section synthesizes data from structural analogs (Isoquinoline-5-sulfonamide, Quinoline-4-sulfonamide) and GHS classifications for the parent molecules.[1]
Fine particulate inhalation during weighing/transfer.
Personal Protective Equipment (PPE) Matrix
Glove Selection Protocol
Critical Insight: Standard nitrile gloves (4 mil) offer <15 minutes of protection against solutions of this compound in polar aprotic solvents (DMSO, DMF). The solvent acts as a permeation enhancer, carrying the toxin through the glove material.
Handling Phase
Primary Glove Layer
Secondary Glove Layer
Rationale
Solid Handling (Weighing)
Nitrile (4-5 mil)
None required (unless >5g)
Solid particulate does not permeate nitrile rapidly.[1]
Solution Preparation (DMSO/DMF)
Laminate / Silver Shield (PE/EVOH)
Nitrile (Outer, for dexterity)
Laminate gloves offer >480 min breakthrough time for DMSO/DMF.
Secondary (Outside Hood): N95 or P100 particulate respirator. Note: Surgical masks offer zero protection against chemical particulates.
Body:
Lab Coat: 100% Cotton or Flame-Resistant (Nomex). Avoid synthetic blends (polyester) which can melt into skin if a solvent fire occurs.
Apron: Chemical-resistant apron (Tyvek or PVC) recommended for liquid handling >100 mL.
Eye Protection:
Standard: Chemical Splash Goggles (Indirect Vent).
Prohibited: Safety glasses with side shields are insufficient for powders, as fine dust can bypass the seal.
Operational Protocols
Workflow Logic Diagram
The following diagram illustrates the decision-making process for handling this compound safely.
Figure 1: Decision logic for PPE selection based on physical state and solvent vector.[1]
Step-by-Step Handling Procedure
Phase 1: Weighing (Solid State)
Static Control: Sulfonamides are often "fluffy" and electrostatically charged. Use an anti-static gun or a grounded balance mat to prevent powder dispersal.
Containment: Place the analytical balance inside the fume hood. If this is not possible, use a powder containment hood or a "balance enclosure."
Transfer: Use a disposable anti-static weighing boat. Do not use weighing paper, as the compound may stick or slide off unexpectedly.
Cleanup: Immediately wipe the balance area with a damp Kimwipe (water/ethanol) to capture invisible dust.
Phase 2: Solubilization (Liquid State)
Solvent Choice: N,N-dimethylisoquinoline-4-sulfonamide is likely sparingly soluble in water but highly soluble in DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[1]
The "Carrier Effect": DMSO is a potent skin penetrant. If you spill a DMSO solution of this compound on your skin, the DMSO will carry the toxic isoquinoline directly into your bloodstream within seconds.
Action:
Don Laminate/Silver Shield gloves under your nitrile gloves.
Skin Contact (Solid): Brush off excess powder -> Wash with soap and copious water for 15 mins. Do not use ethanol/acetone (this increases skin absorption).
Skin Contact (Solution):IMMEDIATE ACTION REQUIRED. Remove contaminated clothing/gloves immediately.[3][7][10] Wash with soap and water for 20 mins. Seek medical attention; inform them of "Isoquinoline absorption via DMSO vector."
Eye Contact: Flush with water/saline for 15 mins.[5][10][11] Hold eyelids open. Consult an ophthalmologist.
Waste Disposal
Solid Waste: Segregate into "Hazardous Solid Waste" (do not put in trash). Label as "Toxic Solid."
Liquid Waste:
If in DMSO/DMF: "Halogenated/Organic Solvent Waste."
Do not pour down the drain.[2] Isoquinoline derivatives are toxic to aquatic life (H411).
Container Decontamination: Triple rinse empty vials with acetone before disposal in glass waste.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 1016318-57-2, N,N-dimethylquinoline-4-sulfonamide. Retrieved October 26, 2023 from [Link][1]
Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link][1]
